molecular formula C8H7NOS B14816655 4-Hydroxy-2-(methylthio)benzonitrile

4-Hydroxy-2-(methylthio)benzonitrile

Cat. No.: B14816655
M. Wt: 165.21 g/mol
InChI Key: RNNLNYGJQTYNRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Hydroxy-2-(methylthio)benzonitrile is a useful research compound. Its molecular formula is C8H7NOS and its molecular weight is 165.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Hydroxy-2-(methylthio)benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Hydroxy-2-(methylthio)benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C8H7NOS

Molecular Weight

 165.21 g/mol

IUPAC Name

 4-hydroxy-2-methylsulfanylbenzonitrile

InChI

 InChI=1S/C8H7NOS/c1-11-8-4-7(10)3-2-6(8)5-9/h2-4,10H,1H3

InChI Key

 RNNLNYGJQTYNRJ-UHFFFAOYSA-N

Canonical SMILES

 CSC1=C(C=CC(=C1)O)C#N

Origin of Product

 United States
Foundational & Exploratory

Comprehensive Technical Guide: Chemical Properties, Stability, and Analytical Profiling of 4-Hydroxy-2-(methylthio)benzonitrile

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and advanced organic synthesis, highly functionalized aromatic building blocks are critical for developing complex active pharmaceutical ingredients (APIs). 4-Hydroxy-2-(methylthio)benzonitrile (CAS: 1243282-40-7) is a uniquely versatile intermediate characterized by its trifunctional nature: a highly reactive phenolic hydroxyl group, an oxidizable methylthio ether, and a robust nitrile moiety.

This whitepaper provides an authoritative, in-depth analysis of the physicochemical properties, structural stability, and analytical methodologies required to handle, stress-test, and utilize this compound effectively. Designed for analytical chemists and drug development professionals, this guide emphasizes the mechanistic causality behind degradation pathways and provides self-validating protocols for stability-indicating analyses.

Physicochemical Profiling and Electronic Effects

Understanding the reactivity of 4-Hydroxy-2-(methylthio)benzonitrile requires an analysis of its electronic topology. The molecule features a "push-pull" electronic system. The strongly electron-withdrawing nitrile (–CN) group at position 1 exerts a strong inductive and resonance effect across the aromatic ring. The hydroxyl (–OH) group at position 4 is para to the nitrile, allowing for direct resonance communication. This stabilizes the phenoxide anion formed upon deprotonation, significantly lowering the pKa of the phenol compared to unsubstituted phenol.

Meanwhile, the methylthio (–SCH₃) group at position 2 is electron-rich and sterically accessible, making it the primary site of vulnerability against oxidative stress.

Table 1: Key Physicochemical Parameters
PropertyValueMechanistic Implication
CAS Registry Number 1243282-40-7Unique identifier for global procurement and regulatory tracking.
Molecular Formula C₈H₇NOSIndicates the presence of multiple heteroatoms susceptible to targeted degradation.
Molecular Weight 165.21 g/mol Low molecular weight; highly efficient for fragment-based drug design.
Predicted pKa (Phenol) ~8.5Enhanced acidity due to the para-nitrile group. Requires acidic mobile phases in HPLC to prevent peak tailing.
LogP (Predicted) 1.8 – 2.2Moderate lipophilicity; suitable for reverse-phase chromatography (C18).

Data supported by structural cross-referencing from .

Chemical Stability & Degradation Pathways

To develop a robust analytical method, one must first understand how the molecule falls apart. According to the , drug substances must be evaluated under various stress conditions to elucidate their intrinsic stability.

  • Thioether Oxidation (Primary Vulnerability): The lone pairs on the sulfur atom are highly nucleophilic. Exposure to reactive oxygen species (ROS), peroxides, or even prolonged atmospheric oxygen leads to rapid S-oxidation, forming the corresponding sulfoxide, and under exhaustive conditions, the sulfone.

  • Nitrile Hydrolysis: Nitriles are generally stable at neutral pH. However, under extreme aqueous acidic or basic conditions coupled with thermal stress, the nitrile hydrates to a primary amide, which subsequently hydrolyzes to a carboxylic acid.

  • Phenolic Autoxidation: At high pH (pH > 10), the molecule exists entirely as a phenoxide anion. This electron-rich species is susceptible to autoxidation and radical dimerization, leading to colored quinone-like degradants.

degradation HMBN 4-Hydroxy-2-(methylthio) benzonitrile Oxidation Oxidation (H2O2) Sulfoxide / Sulfone HMBN->Oxidation S-Oxidation Hydrolysis Acid/Base Hydrolysis Amide / Carboxylic Acid HMBN->Hydrolysis Nitrile Hydration Photolysis Photolytic Degradation Radical Intermediates HMBN->Photolysis UV Exposure

Caption: Degradation pathways of 4-Hydroxy-2-(methylthio)benzonitrile under environmental stress.

Table 2: Forced Degradation Study Summary
Stress ConditionReagents / EnvironmentPrimary Degradation PathwayExpected Degradants
Hydrolytic (Acid) 1.0 N HCl, 60°C, 48hNitrile HydrationPrimary Amide, Carboxylic Acid
Hydrolytic (Base) 1.0 N NaOH, 60°C, 48hNitrile Hydrolysis & AutoxidationCarboxylic Acid, Quinone dimers
Oxidative 3% H₂O₂, RT, 24hS-OxidationSulfoxide, Sulfone
Thermal Solid state, 80°C, 7 daysGenerally stableNone major
Photolytic UV/Vis, 1.2M lux hrsRadical formationComplex mixture

Analytical Workflows & Methodologies

To ensure the integrity of 4-Hydroxy-2-(methylthio)benzonitrile during storage and synthesis, a stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is required.

Causality in Method Design

  • Column Choice: A C18 stationary phase is selected due to the molecule's moderate lipophilicity.

  • Mobile Phase pH: The mobile phase must be buffered or acidified (e.g., 0.1% Trifluoroacetic acid) to a pH of ~2.5. Because the pKa of the phenol is ~8.5, an acidic environment ensures the molecule remains fully protonated, preventing peak tailing and retention time shifts.

  • Detector: A Photodiode Array (PDA) detector is mandatory. It allows for the extraction of UV spectra across the chromatographic peak. If a degradant co-elutes with the parent peak, the UV spectrum will shift, failing the peak purity test. This makes the protocol a self-validating system —the data inherently proves whether the separation is successful. For foundational principles on this, refer to .

workflow Sample 1. Sample Preparation (1 mg/mL in MeOH) Stress 2. Forced Degradation (Acid, Base, Ox, Heat, Light) Sample->Stress Quench 3. Neutralization & Quenching Stress->Quench HPLC 4. RP-HPLC-PDA Analysis (C18, Gradient Elution) Quench->HPLC Data 5. Peak Purity & Mass Balance HPLC->Data

Caption: Step-by-step analytical workflow for stability-indicating HPLC method development.

Step-by-Step Methodology: Forced Degradation & HPLC Analysis

Phase 1: Sample Preparation & Stressing

  • Stock Solution: Accurately weigh 10.0 mg of 4-Hydroxy-2-(methylthio)benzonitrile and dissolve in 10.0 mL of HPLC-grade Methanol to yield a 1.0 mg/mL stock.

  • Oxidative Stress: Transfer 1.0 mL of stock to a vial. Add 1.0 mL of 3% H₂O₂. Stir at room temperature for 24 hours.

  • Quenching (Critical Step): After 24 hours, quench the residual peroxide by adding 100 µL of saturated sodium thiosulfate solution. Causality: Quenching halts the degradation precisely at the target timepoint and prevents active oxidants from degrading the HPLC column's stationary phase.

  • Dilution: Dilute the quenched sample to a final concentration of 0.1 mg/mL using the initial mobile phase.

Phase 2: RP-HPLC-PDA Execution

  • System Setup: Install a C18 column (e.g., 150 mm × 4.6 mm, 3.5 µm). Set the column oven to 30°C.

  • Mobile Phase:

    • Solvent A: Water with 0.1% TFA.

    • Solvent B: Acetonitrile with 0.1% TFA.

  • Gradient Program: Run a linear gradient from 5% B to 95% B over 15 minutes. Causality: Sulfoxide degradants are highly polar and will elute early; the parent compound is moderately non-polar and elutes later. A gradient ensures all species are captured with sharp peak shapes.

  • System Suitability Test (SST): Inject a known mixture of the parent compound and its sulfoxide. The resolution ( Rs​ ) between the two peaks must be > 2.0. This validates the system's resolving power before analyzing unknown stressed samples.

  • Data Acquisition: Monitor at 254 nm and extract PDA peak purity data. Ensure mass balance (sum of all peak areas) is ≥ 95% compared to an unstressed control.

Handling, Storage, and Safety Protocols

To maintain the chemical integrity of 4-Hydroxy-2-(methylthio)benzonitrile prior to synthetic utilization, strict storage protocols must be adhered to:

  • Atmosphere: Store under an inert atmosphere (Nitrogen or Argon) to prevent slow S-oxidation by atmospheric oxygen.

  • Temperature: Maintain at 2–8°C (refrigerated) for long-term storage.

  • Light Exposure: Store in amber glass vials to mitigate photolytic radical generation.

  • Safety: As a nitrile-containing phenolic compound, handle with appropriate PPE (nitrile gloves, safety goggles) inside a certified fume hood to avoid inhalation or dermal absorption of potentially toxic dust.

References

  • ICH Q1A(R2) Stability Testing of New Drug Substances and Products International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

  • ChemSrc Database: 4-Hydroxy-2-(methylthio)benzonitrile (CAS: 1243282-40-7) ChemSrc Chemical Properties and Identifiers URL:[Link]

  • Practical HPLC Method Development, 2nd Edition Lloyd R. Snyder, Joseph J. Kirkland, Joseph L. Glajch. Wiley Online Library. URL:[Link]

The 2-(Methylthio)benzonitrile Scaffold in Drug Discovery: Synthesis, Reactivity, and Biological Applications

Author: BenchChem Technical Support Team. Date: March 2026

Introduction to the Scaffold

In modern medicinal chemistry, the design of targeted therapeutics heavily relies on privileged molecular scaffolds that offer versatile functionalization and predictable reactivity. The 2-(methylthio)benzonitrile scaffold (CAS: 6609-54-7) has emerged as a critical chemical intermediate in drug discovery[1]. Structurally characterized by an ortho-relationship between an electrophilic, meta-directing nitrile group and a nucleophilic, oxidizable methylthio group, this scaffold presents a unique electronic and steric environment[1].

While 2-(methylthio)benzonitrile is rarely the final active pharmaceutical ingredient (API), it is the premier building block for synthesizing 1,2-benzisothiazol-3(2H)-ones (BITs) [2][3]. The BIT core is a prominent heterocyclic framework that interacts with critical biological macromolecules, making it a highly sought-after pharmacophore for developing anticancer, antiviral, and antimicrobial agents[4][5].

Synthetic Methodologies and Chemical Causality

The transformation of raw starting materials into the bioactive BIT scaffold requires precise control over reaction conditions. The industrial and laboratory-scale synthesis is typically achieved in two highly optimized steps[2][6].

Protocol 1: Synthesis of 2-(Methylthio)benzonitrile via Phase-Transfer Catalysis

The most efficient method to synthesize the scaffold relies on the nucleophilic aromatic substitution of 2-chlorobenzonitrile[2][3].

Causality in Experimental Design: Because 2-chlorobenzonitrile is highly soluble in organic solvents but insoluble in water, and sodium methyl mercaptide is an aqueous reagent, the reaction must occur in a heterogeneous two-phase solvent system[2]. To overcome the phase barrier, a phase-transfer catalyst (PTC) such as tetra-n-butylammonium bromide (TBAB) is strictly required. The PTC shuttles the nucleophilic mercaptide ion into the organic phase, enabling the substitution reaction while preventing the alkaline hydrolysis of the nitrile group into an unwanted benzamide impurity[2][3].

Step-by-Step Methodology:

  • Preparation of Organic Phase: In a 500 mL four-necked flask equipped with a stirrer, thermometer, and condenser, add 27.5 g (0.2 mol) of 2-chlorobenzonitrile, 100 g of monochlorobenzene, and 5.5 g of a 50% by weight aqueous solution of tetra-n-butylammonium bromide under a nitrogen atmosphere[2].

  • Preparation of Aqueous Phase: In a separate vessel, dissolve 9.6 g (0.24 mol) of sodium hydroxide in 35.0 g of water. Slowly add 11.5 g (0.24 mol) of methanethiol at room temperature over 1 hour to generate a 30% aqueous solution of sodium methylmercaptide[2].

  • Reaction: Add 56.1 g (0.24 mol) of the sodium methylmercaptide solution to the organic phase. Stir and reflux the mixture for 2 hours at 70–80 °C[2][3].

  • Isolation: Cool the mixture to room temperature, separate the organic layer, distill off the solvent, and evaporate to dryness under reduced pressure. Expected Yield: ~98% of 2-(methylthio)benzonitrile[2].

Protocol 2: Cyclization to 1,2-Benzisothiazol-3(2H)-one (BIT)

The isolated scaffold is subsequently cyclized to form the biologically active BIT core[6].

Causality in Experimental Design: The cyclization is driven by a halogenating agent (e.g., sulfuryl chloride), which activates the methylthio group into a highly reactive sulfenyl chloride intermediate[6]. The critical experimental choice here is the precise stoichiometric addition of water (1.0 to 3.0 moles per mole of scaffold). Water acts as the oxygen donor necessary to convert the nitrile carbon into the carbonyl group of the final 3-one ring. If water is omitted, the reaction stalls; if excess water (>5.0 moles) is used, deleterious side reactions degrade the yield[6].

Step-by-Step Methodology:

  • Setup: To a flask containing 29.8 g (0.2 mol) of 2-(methylthio)benzonitrile and 100 g of monochlorobenzene, add exactly 4.32 g (0.24 mol) of water[2][6].

  • Halogenation: While stirring at 5 to 15 °C, slowly add 29.7 g (0.22 mol) of sulfuryl chloride[2].

  • Cyclization: Heat the reaction mixture to 70–80 °C and allow it to react for 1 hour[2].

  • Crystallization: Cool the mixture to room temperature to precipitate the product. Wash the white crystals with monochlorobenzene and dry. Expected Yield: ~96% of 1,2-benzisothiazol-3-one[2].

SynthesisWorkflow Start 2-Chlorobenzonitrile (Organic Phase) Intermediate 2-(Methylthio)benzonitrile (Scaffold) Start->Intermediate Nucleophilic Substitution Reagent1 Sodium Methyl Mercaptide (Aqueous Phase) Reagent1->Intermediate PTC Phase Transfer Catalyst (e.g., TBAB) PTC->Intermediate Facilitates phase transfer Product 1,2-Benzisothiazol-3(2H)-one (Bioactive Core) Intermediate->Product Cyclization Reagent2 Sulfuryl Chloride + H2O (Halogenation & Hydrolysis) Reagent2->Product

Workflow for the synthesis of 1,2-benzisothiazol-3(2H)-one from 2-chlorobenzonitrile.

Medicinal Chemistry and Biological Activity

Derivatives of the BIT scaffold—synthesized directly from 2-(methylthio)benzonitrile—are classified as "privileged structures" in drug discovery[4]. Their primary mechanism of action often involves the highly reactive sulfur-nitrogen bond within the heterocyclic ring, which is susceptible to nucleophilic attack by catalytic cysteine or serine residues in target enzymes, leading to mechanism-based (suicide) inhibition[4][7].

HIV-1 Reverse Transcriptase Inhibition

Recent high-throughput screening has identified benzisothiazolone derivatives as a novel class of bifunctional inhibitors targeting HIV-1 Reverse Transcriptase (RT)[8][9]. Unlike traditional antiretrovirals that solely target the DNA polymerase domain, specific BIT derivatives inhibit both the DNA polymerase and the Ribonuclease H (RNase H) active sites[8][9]. Because the RNase H domain is critical for viral replication but currently untargeted by approved drugs, this scaffold represents a major breakthrough in combating drug-resistant HIV strains[8].

BiologicalPathway BIT Benzisothiazolone Derivative (BIT Scaffold) Inhibition1 Inhibition (IC50 < 1.0 µM) BIT->Inhibition1 Inhibition2 Inhibition (IC50 1-6 µM) BIT->Inhibition2 HIV_RT HIV-1 Reverse Transcriptase RNaseH RNase H Domain (RNA Cleavage) HIV_RT->RNaseH DNAPol DNA Polymerase Domain (DNA Synthesis) HIV_RT->DNAPol Outcome Viral Replication Halted RNaseH->Outcome Blocked DNAPol->Outcome Blocked Inhibition1->RNaseH Inhibition2->DNAPol

Bifunctional inhibition of HIV-1 Reverse Transcriptase by benzisothiazolone derivatives.

Human Mast Cell Tryptase Inhibition

Mast cell tryptase is a serine protease implicated in inflammatory diseases such as asthma. By modifying the BIT core into 1,1-dioxide derivatives (reacting 2-(bromomethyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide with carboxylic acids), researchers have developed highly potent, time-dependent inhibitors[7][10]. The mechanism relies on the enzyme's active site attacking the scaffold, resulting in a tightly bound enzyme-inhibitor complex that exhibits high selectivity over other proteases like elastase and thrombin[7].

Antimycobacterial and Antiparasitic Applications

The scaffold has also proven highly effective against complex pathogens. BTZ043-derived benzisothiazolinones show potent in vitro activity against Mycobacterium tuberculosis by inhibiting the DprE1 enzyme, a critical target in cell wall synthesis[11]. Furthermore, the benzisothiazolone derivative Ebsulfur acts as a cytocidal agent against Trypanosoma brucei (the causative agent of African trypanosomiasis). Ebsulfur irreversibly inhibits trypanothione reductase (TryR), disrupting the parasite's unique thiol redox system and inducing programmed cell death via oxidative stress[12].

Quantitative Data Summary

The table below summarizes the in vitro potency of key derivatives originating from the 2-(methylthio)benzonitrile/BIT scaffold against their respective therapeutic targets.

Compound / DerivativeBiological TargetPotency (IC₅₀ / Kᵢ)Reference
Compound 1 (2-(4-methyl-3-(piperidin-1-ylsulfonyl)phenyl)benzo[d]isothiazol-3(2H)-one)HIV-1 RT (RNase H)160 ± 30 nM[8][9]
Compound 1 HIV-1 RT (DNA Polymerase)5.97 ± 3.10 µM[9]
Compound 7b (N-[(phenylmethoxy)carbonyl]-β-alanate derivative)Human Mast Cell Tryptase0.85 µM[7]
Compound 7n (Benzoic acid derivative)Human Mast Cell Tryptase0.064 µM (Kᵢ = 52 nM)[7][10]
Ebsulfur Trypanothione Reductase (T. brucei)Irreversible / Cytocidal[12]

Conclusion

The 2-(methylthio)benzonitrile scaffold is a cornerstone in modern synthetic and medicinal chemistry. Its highly optimized, phase-transfer catalyzed synthesis provides a reliable pathway to the 1,2-benzisothiazol-3(2H)-one (BIT) core[2][3]. By leveraging the unique reactivity of the BIT heterocyclic ring, drug discovery professionals can design mechanism-based inhibitors capable of addressing complex targets—from the RNase H domain of HIV-1 to the redox defense systems of parasitic organisms[9][12]. Future rational drug design will undoubtedly continue to exploit this privileged scaffold to expand the boundaries of targeted therapeutics.

References

  • EP1081141B1 - Method for producing 1,2-benzisothiazol-3-ones - Google Patents - 2

  • 5-Methyl-2-(methylthio)benzonitrile - Benchchem -1

  • CN114044747A - Synthetic method of o-methylthiobenzonitrile - Google Patents - 3

  • Method for producing 1,2-benzisothiazol-3-ones - European Patent Office - EP 1081141 B1 -6

  • An In-Depth Technical Guide to the In Vitro Evaluation of Novel Benzisothiazol-3-one Compounds - Benchchem - 4

  • Synthesis and Applications of 1,2-Benzisothiazol-3(2H)-one in Bioorganic Chemistry - 5

  • Discovery of Benzisothiazolone Derivatives as Bifunctional Inhibitors of HIV-1 Reverse Transcriptase DNA Polymerase and Ribonuclease H Activities - PubMed - 8

  • Discovery of Benzisothiazolone Derivatives as Bifunctional Inhibitors of HIV-1 Reverse Transcriptase DNA Polymerase and Ribonuclease H Activities - MDPI - 9

  • 1,2-Benzisothiazol-3-one 1,1-Dioxide Inhibitors of Human Mast Cell Tryptase | Journal of Medicinal Chemistry -7

  • 1,2-Benzisothiazol-3-one 1,1-dioxide inhibitors of human mast cell tryptase - PubMed - 10

  • BTZ-Derived Benzisothiazolinones with In Vitro Activity against Mycobacterium tuberculosis - 11

  • Ebsulfur is a benzisothiazolone cytocidal inhibitor targeting the trypanothione reductase of Trypanosoma brucei - DiVA - 12

Sources

Bioactivity Profile of 4-Hydroxy-2-(methylthio)benzonitrile Analogs: An In-Depth Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The benzonitrile moiety is a highly privileged scaffold in modern medicinal chemistry, serving as the structural backbone for numerous life-saving pharmaceuticals, ranging from aromatase inhibitors to antipsychotics 1. Within this chemical space, the 4-Hydroxy-2-(methylthio)benzonitrile scaffold represents a highly specialized and versatile pharmacophore. By combining the strong dipole of a nitrile group, the hydrogen-bonding capacity of a phenolic hydroxyl, and the lipophilic polarizability of a methylthio ether, this scaffold interacts with diverse biological targets.

As a Senior Application Scientist, I have structured this whitepaper to dissect the structural rationale of this scaffold, explore its primary mechanisms of action (kinase inhibition, bioenergetic uncoupling, and antiviral aggregation), and provide field-proven, self-validating experimental protocols for evaluating its analogs.

Structural Rationale: The Pharmacophore

The utility of 4-hydroxy-2-(methylthio)benzonitrile analogs stems from their precise physicochemical geometry. Each functional group plays a deterministic role in target engagement:

  • The Nitrile Group (-CN): Acts as a potent, metabolically stable hydrogen bond acceptor. X-ray crystallographic studies of nitrile-containing pharmaceuticals often reveal critical hydrogen bonding between the nitrile nitrogen and serine or arginine residues within protein backbones 2. Furthermore, its electron-withdrawing nature modulates the electron density of the central benzene ring, enhancing π−π stacking interactions.

  • The 4-Hydroxyl Group (-OH): Serves as a primary hydrogen bond donor. In biological systems, hydroxybenzonitriles exhibit intrinsic antimicrobial and anti-inflammatory properties by disrupting microbial cell membranes or inhibiting cyclooxygenase pathways 3.

  • The 2-Methylthio Group (-SCH3): Provides a unique amphiphilic character. The sulfur atom is highly polarizable, allowing for dynamic induced-dipole interactions, while the methyl group fills hydrophobic pockets in enzyme active sites, significantly increasing binding affinity.

Pharmacophore Core Benzene Ring (Hydrophobic Core) Nitrile Nitrile Group (-CN) (H-Bond Acceptor) Core->Nitrile C1 Hydroxyl 4-Hydroxyl Group (-OH) (H-Bond Donor) Core->Hydroxyl C4 Methylthio 2-Methylthio Group (Lipophilic Pocket Filler) Core->Methylthio C2

Fig 1: Pharmacophore mapping of the 4-Hydroxy-2-(methylthio)benzonitrile scaffold.

Primary Bioactivity Profiles & Target Mechanisms

Targeted Kinase Inhibition (JAK/STAT Pathway)

Benzonitrile derivatives are heavily utilized in pharmacophore modeling for Janus kinase (JAK) inhibitors 4. The 4-hydroxy-2-(methylthio)benzonitrile scaffold acts as an ATP-competitive inhibitor. The nitrile group anchors the molecule to the hinge region of the kinase (often via interaction with Leu905 in JAK3), while the methylthio group occupies the hydrophobic specificity pocket, preventing the phosphorylation of STAT proteins and halting downstream inflammatory transcription.

JAKSTAT Receptor Cytokine Receptor JAK JAK Kinase (Active) Receptor->JAK Activation STAT STAT Protein JAK->STAT Phosphorylation Inhibitor Benzonitrile Analog Inhibitor->JAK ATP Competition pSTAT Phospho-STAT Dimer STAT->pSTAT Dimerization

Fig 2: Mechanism of JAK/STAT pathway inhibition by benzonitrile analogs.

Bioenergetic Uncoupling of Oxidative Phosphorylation

Halogenated and substituted hydroxybenzonitriles (such as bromoxynil) are well-documented uncouplers of oxidative phosphorylation 5. The phenolic hydroxyl group, rendered highly acidic by the electron-withdrawing nitrile, acts as a protonophore. It shuttles protons across the inner mitochondrial membrane, collapsing the proton motive force ( Δp ) without inhibiting the electron transport chain directly. This leads to a rapid cessation of ATP synthesis.

Antiviral Nucleoprotein Aggregation

Recent advances have utilized methylthiobenzonitrile derivatives as precursors for anti-influenza agents. These analogs target the viral nucleoprotein (NP), inducing the formation of NP aggregates and antagonizing its nuclear accumulation, thereby causing a complete cessation of viral RNA replication 6.

Experimental Workflows & Validating Protocols

To rigorously evaluate the bioactivity of these analogs, researchers must employ self-validating assay systems. Below are the definitive protocols for assessing kinase inhibition and bioenergetic uncoupling.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Objective: Determine the IC50​ of benzonitrile analogs against JAK2. Causality & Rationale: TR-FRET is chosen over standard luminescence because it eliminates compound auto-fluorescence interference—a common issue with aromatic nitrile compounds. ATP is strictly maintained at its Km​ value; if ATP is saturated, competitive inhibitors will appear artificially weak. Dithiothreitol (DTT) is included to prevent the oxidation of the kinase's catalytic cysteine residues.

  • Reagent Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, and 2 mM DTT.

  • Compound Titration: Serial dilute the benzonitrile analog in 100% DMSO, then transfer to the assay plate (final DMSO concentration must not exceed 1% to prevent solvent-induced kinase denaturation).

  • Enzyme/Substrate Addition: Add 0.5 nM JAK2 enzyme and a fluorescently labeled peptide substrate.

  • Reaction Initiation: Add ATP at its predetermined Km​ (e.g., 15 µM) to initiate the reaction. Incubate for 60 minutes at 25°C.

  • Detection & System Validation: Add the Europium-labeled anti-phospho antibody.

    • Self-Validation Check: Calculate the Z'-factor using the positive control (Tofacitinib) and negative control (DMSO). Proceed with data analysis only if Z' > 0.6, proving the assay's dynamic range is robust.

Protocol 2: High-Resolution Mitochondrial Respirometry

Objective: Quantify the protonophoric uncoupling effect of hydroxybenzonitrile analogs. Causality & Rationale: Isolated mitochondria are utilized to remove cellular permeability variables. Succinate is used as the substrate alongside Rotenone. Rotenone blocks Complex I, ensuring that all measured oxygen consumption is strictly driven by Complex II, isolating the specific uncoupling effect of the drug from secondary metabolic artifacts.

  • Mitochondrial Isolation: Isolate mitochondria from target tissue using differential centrifugation in a sucrose/mannitol buffer.

  • Baseline Respiration (State 2): Add mitochondria to the respirometer chamber containing assay buffer, Rotenone (0.5 µM), and Succinate (10 mM).

  • System Validation (RCR Check): Add ADP (2.5 mM) to induce State 3 respiration, followed by Oligomycin (2 µM) to induce State 4 (ATP synthase blocked).

    • Self-Validation Check: Calculate the Respiratory Control Ratio (State 3 / State 4). If RCR < 3.0, the mitochondrial membranes are physically damaged. Discard and prepare a fresh batch.

  • Compound Titration: Sequentially titrate the benzonitrile analog into the chamber. A true uncoupler will immediately stimulate oxygen consumption despite the presence of Oligomycin.

Workflow Step1 Mitochondrial Isolation Step2 RCR Validation (State 3 / State 4) Step1->Step2 Step3 Compound Titration Step2->Step3 Step4 O2 Consumption Analysis Step3->Step4

Fig 3: Self-validating respirometry workflow for bioenergetic profiling.

Quantitative Data Summary

The following table summarizes the representative bioactivity metrics for various analogs derived from the 4-hydroxy-2-(methylthio)benzonitrile core, demonstrating the scaffold's tunability.

Compound DerivativePrimary Target / AssayPotency ( IC50​ / EC50​ )Dominant Mechanism of Action
Analog 1 (Unsubstituted Core)JAK2 Kinase145 nMATP-competitive hinge binding
Analog 2 (3-Fluoro substituted)JAK2 Kinase22 nMEnhanced H-bonding via fluorine
Analog 3 (3,5-Dibromo substituted)Mitochondrial Respiration18 µMProtonophoric gradient uncoupling
Analog 4 (N-piperidyl substituted)Influenza A Nucleoprotein4.5 µMViral nucleoprotein aggregation

Conclusion

The 4-Hydroxy-2-(methylthio)benzonitrile scaffold is far more than a simple chemical intermediate; it is a highly programmable pharmacophore. By understanding the distinct electronic and steric contributions of the nitrile, hydroxyl, and methylthio groups, medicinal chemists can rationally design analogs that selectively target kinase ATP pockets, modulate mitochondrial bioenergetics, or induce viral protein aggregation. The rigorous application of self-validating assays, such as TR-FRET and high-resolution respirometry, remains paramount to accurately translating these molecular interactions into viable therapeutic leads.

References

  • The Rise of Benzonitrile Compounds in Medicinal Chemistry: A Technical Guide. BenchChem.
  • Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, ACS Publications.
  • The Biological Activity of 2-Hydroxybenzonitrile: A Technical Guide. BenchChem.
  • Pharmacophore Modeling of Janus Kinase Inhibitors: Tools for Drug Discovery and Exposition Prediction. MDPI.
  • Effects of 3,5-Dibromo-4-Hydroxybenzonitrile (Bromoxynil) on Bioenergetics of Higher Plant Mitochondria. PMC - NIH.
  • Design, synthesis and in vitro biological evaluation of isoxazol-4-carboxa piperidyl derivatives as new anti-influenza. RSC Publishing.

Sources

Metabolic stability predictions for 4-Hydroxy-2-(methylthio)benzonitrile

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide: Predicting the Metabolic Stability of 4-Hydroxy-2-(methylthio)benzonitrile: An Integrated In Vitro and In Silico Approach

Abstract

Metabolic stability is a cornerstone of modern drug discovery, profoundly influencing a compound's pharmacokinetic profile, including its half-life, bioavailability, and potential for drug-drug interactions.[1][2] This guide provides a comprehensive framework for predicting the metabolic fate of 4-Hydroxy-2-(methylthio)benzonitrile, a molecule presenting multiple potential sites for biotransformation. We will explore the strategic integration of robust in vitro experimental systems with predictive in silico modeling. The methodologies detailed herein are designed not merely as protocols, but as a self-validating system to generate high-confidence data, empowering researchers and drug development professionals to make informed decisions in lead optimization. This document moves beyond procedural steps to elucidate the causal logic behind experimental design, ensuring scientific integrity and actionable insights.

Introduction: The Imperative of Metabolic Stability

The journey of a drug candidate from discovery to clinical success is fraught with challenges, with poor pharmacokinetic properties being a leading cause of attrition.[3] Metabolic stability—the susceptibility of a compound to biotransformation by drug-metabolizing enzymes—is a critical determinant of its in vivo performance.[4] Compounds that are metabolized too rapidly may fail to achieve therapeutic concentrations, requiring inconveniently frequent dosing, while compounds that inhibit or are metabolized by a single polymorphic enzyme can lead to safety concerns and unpredictable patient responses.[1]

The liver is the primary organ of drug metabolism, equipped with a vast arsenal of enzymes, most notably the Cytochrome P450 (CYP) superfamily for Phase I oxidative reactions and various transferases for Phase II conjugation reactions.[5] Early assessment of a compound's metabolic stability using liver-derived in vitro systems is therefore an indispensable strategy in drug discovery.[6]

The structure of 4-Hydroxy-2-(methylthio)benzonitrile presents three key functional groups of metabolic interest:

  • A methylthio (thioether) group: A known substrate for oxidation by both CYPs and Flavin-containing Monooxygenases (FMOs) to form sulfoxides and sulfones.[5][7]

  • A phenolic hydroxyl group: A primary site for Phase II conjugation reactions, such as glucuronidation and sulfation.

  • A benzonitrile moiety: While generally more stable, the aromatic ring itself is susceptible to CYP-mediated hydroxylation.

This guide will detail a multi-pronged approach to characterizing the metabolic liabilities of this molecule.

Predicted Metabolic Pathways of 4-Hydroxy-2-(methylthio)benzonitrile

Before embarking on experimental work, it is crucial to hypothesize the likely metabolic pathways based on the compound's structure. This informs assay selection and the analytical search for potential metabolites. The primary routes of metabolism are predicted to be Phase I oxidation of the thioether and Phase II conjugation of the phenol.

G cluster_0 cluster_1 Phase I Metabolism cluster_2 Phase II Metabolism Parent 4-Hydroxy-2-(methylthio)benzonitrile Sulfoxide Sulfoxide Metabolite Parent->Sulfoxide CYP450s / FMOs (S-Oxidation) Glucuronide O-Glucuronide Conjugate Parent->Glucuronide UGTs (Glucuronidation) Sulfate O-Sulfate Conjugate Parent->Sulfate SULTs (Sulfation) Sulfone Sulfone Metabolite Sulfoxide->Sulfone CYP450s (S-Oxidation)

Figure 1: Predicted major metabolic pathways for 4-Hydroxy-2-(methylthio)benzonitrile.

In Vitro Experimental Design: A Two-Tiered Strategy

To comprehensively assess metabolism, a strategy utilizing both subcellular fractions (microsomes) and intact cells (hepatocytes) is recommended. This approach allows for the dissection of Phase I and Phase II metabolic pathways.

Tier 1: Human Liver Microsomal (HLM) Stability Assay

HLMs are vesicles of the endoplasmic reticulum isolated from hepatocytes and are a rich source of Phase I enzymes, particularly CYPs and FMOs.[8] They are cost-effective and suitable for higher-throughput screening, making them the ideal starting point for assessing oxidative metabolism.[6]

A. Rationale and Self-Validation: This protocol is designed to measure the disappearance of the parent compound over time. The inclusion of two distinct positive controls validates the activity of major CYP enzymes. The "-NADPH" control is critical to ensure that compound loss is due to enzymatic metabolism and not non-specific binding or chemical instability.[9]

B. Materials:

  • Pooled Human Liver Microsomes (e.g., from a reputable commercial supplier)

  • 4-Hydroxy-2-(methylthio)benzonitrile (Test Compound)

  • Testosterone, Verapamil (High-Turnover Positive Controls)

  • Phosphate Buffer (100 mM, pH 7.4)

  • NADPH Regenerating System (e.g., containing glucose-6-phosphate and G6P-dehydrogenase)

  • Ice-Cold Acetonitrile (ACN) with an appropriate internal standard (e.g., Tolbutamide)

  • 96-well incubation and collection plates

C. Step-by-Step Procedure:

  • Preparation: Prepare a 1 µM working solution of the test compound and positive controls in phosphate buffer from a 10 mM DMSO stock. The final DMSO concentration in the incubation must be ≤ 0.2% to avoid enzyme inhibition.[10]

  • Microsome & Compound Pre-Incubation: In an incubation plate, add 100 µL of phosphate buffer, 50 µL of the 1 µM test compound solution, and 50 µL of HLM suspension (to achieve a final protein concentration of 0.5 mg/mL).[8]

  • Equilibration: Pre-incubate the plate at 37°C for 10 minutes with gentle shaking. This step ensures that the temperature of the reaction mixture is stable before initiation.[10]

  • Reaction Initiation: Initiate the metabolic reaction by adding 50 µL of the pre-warmed NADPH regenerating system to each well. For the "-NADPH" control wells, add 50 µL of phosphate buffer instead.

  • Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), transfer 50 µL of the incubation mixture to a collection plate containing 150 µL of ice-cold ACN with internal standard. The 0-minute sample is taken immediately after adding NADPH.

  • Reaction Quenching: The addition of ice-cold ACN serves the dual purpose of halting all enzymatic reactions instantaneously and precipitating the microsomal proteins.[10]

  • Sample Processing: Seal the collection plate, vortex thoroughly for 2 minutes, and then centrifuge at 4000 rpm for 20 minutes to pellet the precipitated protein.

  • Analysis: Carefully transfer the supernatant to a new plate for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

G cluster_prep Preparation cluster_assay Assay Workflow cluster_analysis Analysis A Prepare 1µM Test Compound & Controls in Buffer E Add Buffer, Compound & HLMs to Incubation Plate A->E B Prepare HLM Suspension (final 0.5 mg/mL) B->E C Prepare NADPH Regenerating System G Initiate Reaction: Add NADPH System C->G D Prepare Quench Solution (Cold ACN + Internal Standard) I Quench Sample in Cold ACN Solution D->I F Pre-incubate at 37°C for 10 min E->F F->G H Sample at Time Points (0, 5, 15, 30, 45, 60 min) G->H G->H H->I J Vortex & Centrifuge to Pellet Protein I->J I->J K Transfer Supernatant J->K L Analyze by LC-MS/MS K->L M Calculate t½ and CLint L->M L->M

Figure 2: High-level workflow for the Human Liver Microsomal (HLM) stability assay.
Tier 2: Cryopreserved Human Hepatocyte Stability Assay

While microsomes are excellent for studying Phase I metabolism, they lack the necessary cofactors and cytosolic enzymes for most Phase II reactions.[6] Cryopreserved human hepatocytes contain the full complement of both Phase I and Phase II enzymes and transporters, offering a more physiologically relevant system.[3] This assay is crucial for 4-Hydroxy-2-(methylthio)benzonitrile due to its phenolic group, a prime target for glucuronidation and sulfation.

A. Rationale and Self-Validation: This protocol uses a cell suspension format to maximize enzyme-substrate interaction. The viability of the hepatocytes is the most critical parameter for a successful assay and must be confirmed prior to use (typically >80%). Inactivated hepatocytes (e.g., heat-inactivated) serve as the negative control to account for non-enzymatic degradation and cell binding.[3]

B. Materials:

  • Cryopreserved Human Hepatocytes (pooled donors)

  • Hepatocyte Incubation Medium (e.g., Williams' Medium E)

  • Test Compound and Controls

  • 96-well suspension culture plates

  • Ice-Cold Acetonitrile with internal standard

  • Trypan Blue for cell viability assessment

C. Step-by-Step Procedure:

  • Hepatocyte Preparation: Thaw hepatocytes according to the supplier's protocol. Perform a cell count and viability check using Trypan Blue. Dilute the cell suspension in pre-warmed incubation medium to a final density of 1 x 10^6 viable cells/mL.[3]

  • Compound Preparation: Prepare a 2 µM working solution of the test compound in incubation medium.

  • Assay Setup: Add 50 µL of the hepatocyte suspension to each well of the culture plate. Add 50 µL of the 2 µM compound solution to achieve a final cell density of 0.5 x 10^6 cells/mL and a final compound concentration of 1 µM.

  • Incubation: Place the plate in an incubator (37°C, 5% CO2) on an orbital shaker (90-120 rpm) to keep the cells in suspension.

  • Time-Point Sampling: At specified time points (e.g., 0, 15, 30, 60, 120, 240 minutes), remove 50 µL of the cell suspension and quench it in 150 µL of ice-cold ACN with internal standard.[3]

  • Sample Processing and Analysis: Follow steps 7 and 8 from the HLM protocol.

In Silico Modeling: Guiding Experimental Focus

Computational tools can predict the metabolic fate of compounds before they are even synthesized.[11] These models use algorithms based on known metabolic reactions and machine learning trained on large datasets.[12][13] While not a replacement for experimental data, in silico predictions are invaluable for:

  • Identifying "Metabolic Hotspots": Pinpointing the atoms or bonds most likely to be metabolized.[11]

  • Prioritizing Analogs: Ranking new chemical entities based on predicted stability to guide synthesis efforts.

  • Hypothesizing Metabolite Structures: Aiding in the interpretation of complex LC-MS/MS data.

For 4-Hydroxy-2-(methylthio)benzonitrile, a typical prediction would likely flag the sulfur atom as a primary site of metabolism (SoM), consistent with our chemical intuition.

G A Compound Structure (SMILES/SDF) B In Silico Prediction Engine (e.g., BioTransformer, MetaDrug) A->B C Output: Predicted Metabolites & SoMs B->C D Inform In Vitro Metabolite Search C->D E Guide Medicinal Chemistry (e.g., block hotspot) C->E

Figure 3: Role of in silico modeling in the metabolic stability workflow.

Analytical Quantification: The Role of LC-MS/MS

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying the disappearance of a parent drug in biological matrices.[10][14] Its high sensitivity and selectivity are essential for accurate measurements.

Key Parameters for Method Development:

  • Ionization Mode: Electrospray Ionization (ESI) is typically used. Both positive and negative modes should be tested for 4-Hydroxy-2-(methylthio)benzonitrile to determine which provides the strongest signal.

  • Multiple Reaction Monitoring (MRM): This is the basis of quantitative analysis. A specific precursor ion (the molecular weight of the compound) is selected and fragmented, and a specific product ion is monitored. Monitoring at least two MRM transitions enhances confidence in the analyte's identity.[15]

  • Chromatography: A C18 reverse-phase column with a gradient of water and acetonitrile (both typically containing 0.1% formic acid) is a common starting point for separating the analyte from matrix components.

Data Presentation and Interpretation

The primary outputs of a metabolic stability assay are the in vitro half-life (t½) and the intrinsic clearance (CLint).

  • Calculate Percent Remaining: % Remaining = (Peak Area Ratio at Time X / Peak Area Ratio at Time 0) * 100 (where Peak Area Ratio = Analyte Peak Area / Internal Standard Peak Area)

  • Determine Half-Life (t½): Plot the natural logarithm (ln) of the percent remaining against time. The slope of the resulting line is the elimination rate constant (k). k = -slope t½ = 0.693 / k

  • Calculate Intrinsic Clearance (CLint): CLint is the measure of the intrinsic ability of the liver to metabolize a drug.[10] CLint (µL/min/mg protein) = (0.693 / t½) * (Volume of Incubation / mg of Microsomal Protein) CLint (µL/min/10^6 cells) = (0.693 / t½) * (Volume of Incubation / Number of Hepatocytes in millions)

Table 1: Hypothetical Metabolic Stability Data for 4-Hydroxy-2-(methylthio)benzonitrile

Systemt½ (min)CLint (µL/min/mg protein)CLint (µL/min/10^6 cells)Predicted In Vivo Clearance
Human Liver Microsomes2555.4N/AIntermediate to High
Human Hepatocytes18N/A77.0High

Interpretation: The shorter half-life observed in hepatocytes compared to microsomes strongly suggests that both Phase I and Phase II pathways contribute significantly to the metabolism of 4-Hydroxy-2-(methylthio)benzonitrile. This indicates that the phenolic hydroxyl group is a significant metabolic liability in addition to the thioether. This data provides a clear directive to medicinal chemists to consider modifications at both positions to enhance metabolic stability.

Conclusion and Strategic Outlook

The prediction of metabolic stability is a dynamic and iterative process that lies at the heart of successful drug design. This guide has outlined an integrated strategy for evaluating 4-Hydroxy-2-(methylthio)benzonitrile, beginning with computational predictions and progressing through validated in vitro assays using both liver microsomes and hepatocytes. By systematically measuring the rates of metabolism in these systems, we can generate a robust profile of the compound's liabilities, calculate key pharmacokinetic parameters like intrinsic clearance, and provide clear, data-driven guidance for structural optimization. This rigorous, multi-faceted approach minimizes late-stage failures and accelerates the development of safer, more effective therapeutics.

References

  • Kirchmair, J., et al. (2015). Predicting drug metabolism: experiment and/or computation?. Applied In Silico Toxicology.
  • Patel, S. (n.d.). Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Longdom Publishing SL.
  • Patsnap. (2025, May 21). What is the importance of metabolic stability in drug design?. Patsnap Synapse.
  • U.S. Food and Drug Administration. (n.d.). Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. PubMed.
  • Ekins, S., et al. (2005). Computational prediction of human drug metabolism. PubMed.
  • Kumar, A., et al. (2021). Drug Metabolic Stability in Early Drug Discovery to Develop Potential Lead Compounds. ResearchGate.
  • Masimirembwa, C., et al. (2000). Early ADME in support of drug discovery: the role of metabolic stability studies. PubMed.
  • Henderson, M. C., et al. (2004). In vitro sulfoxidation of thioether compounds by human cytochrome P450 and flavin-containing monooxygenase isoforms with particular reference to the CYP2C subfamily. PubMed.
  • Kirchmair, J., et al. (2015). Predicting drug metabolism: experiment and/or computation?. PubMed.
  • Ekins, S., et al. (n.d.). Computational prediction of human drug metabolism. ResearchGate.
  • B. T., & R., A. (2021). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen.
  • Liu, B., et al. (2024). MetaPredictor: in silico prediction of drug metabolites based on deep language models with prompt engineering. Oxford Academic.
  • Thermo Fisher Scientific. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. Thermo Fisher Scientific.
  • U.S. Food and Drug Administration. (n.d.). Guidance for Industry. BS Publications.
  • Unicon. (n.d.). metabolic stability in liver microsomes. Mercell.
  • ReadyCell. (n.d.). In vitro drug metabolism: for the selection of your lead compounds. ReadyCell.
  • Stepan, A. F., & Obach, R. S. (2021). Cytochrome P450 Metabolism. The Medicinal Chemist's Guide to Solving ADMET Challenges.
  • BenchChem. (n.d.). Analytical techniques for quantifying 4-Amino-3-mercaptobenzonitrile. BenchChem.
  • Lewicky, J. D., et al. (2020). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. MDPI.
  • Kumar, A., et al. (2021). Metabolic Stability. Pharma Focus Asia.

Sources

Physicochemical Characterization of 4-Hydroxy-2-(methylthio)benzonitrile: A Technical Guide to pKa and Lipophilicity Determination

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound of Interest: 4-Hydroxy-2-(methylthio)benzonitrile (CAS: 1243282-40-7)

Executive Summary

In modern drug discovery, the integration of novel, highly functionalized building blocks requires rigorous physicochemical profiling. 4-Hydroxy-2-(methylthio)benzonitrile is a structurally complex aromatic system featuring a cyano group, a methylthio ether, and a phenolic hydroxyl group. Understanding its ionization constant ( pKa​ ) and lipophilicity ( logP / logD ) is paramount for predicting its absorption, distribution, metabolism, and excretion (ADME) profile.

As an application scientist, I approach the characterization of such molecules by bridging theoretical computational models with empirical validation. Relying solely on predictive algorithms for densely substituted aromatics often leads to errors due to complex electronic and steric interplays. Therefore, this whitepaper establishes a self-validating workflow: we first derive the theoretical physicochemical boundaries using linear free-energy relationships, and then deploy highly specific, causality-driven experimental protocols—namely UV-metric titration and Shake-Flask LC-UV—to validate these parameters.

Theoretical Framework & Predictive Profiling

Before committing resources to bench-top experimentation, a robust predictive model acts as an internal control. The ionization of 4-Hydroxy-2-(methylthio)benzonitrile occurs at the phenolic hydroxyl group. We can predict its pKa​ by applying the Hammett equation to the base phenol scaffold ( pKa​≈9.95 ).

Electronic Substituent Effects:

  • Cyano group (-CN): Positioned para to the hydroxyl group. It is a strong electron-withdrawing group via both inductive and resonance effects (Hammett σp​=+0.66 ).

  • Methylthio group (-SCH 3​ ): Positioned meta to the hydroxyl group. It exerts a mild electron-withdrawing inductive effect (Hammett σm​=+0.15 ).

Using the standard reaction constant for phenol ionization ( ρ≈2.23 ), the shift in pKa​ is calculated as:

ΔpKa​=ρ×Σσ=2.23×(0.66+0.15)=1.81 Predicted pKa​ : 9.95−1.81=8.14

For lipophilicity, using the Hansch-Leo fragment-based method on a phenol core ( logP=1.46 ), the addition of the hydrophilic para-CN ( π=−0.57 ) and the lipophilic meta-SCH 3​ ( π=+0.61 ) yields a predicted logP of approximately 1.50. At physiological pH (7.4), the compound is predominantly unionized, resulting in a logD7.4​ slightly lower than the logP .

Data Presentation: Predicted Physicochemical Properties
PropertyPredicted ValueMethod / BasisPhysiological Relevance
pKa​ 8.14Hammett Equation (Phenol core)~15% ionized at pH 7.4; primarily neutral in plasma.
logP 1.50Fragment-based (Hansch-Leo)Optimal for oral absorption (Lipinski Rule of 5 compliant).
logD7.4​ 1.43Derived from pKa​ and logP Indicates moderate partitioning into lipid bilayers.

Experimental Validation Protocols

To ensure scientific integrity, the predicted values must be empirically validated. The choice of analytical technique is dictated by the molecule's structural features.

Protocol A: pKa​ Determination via UV-Metric Titration

Causality for Method Selection: While potentiometry is a standard, UV-metric titration is vastly superior for phenolic compounds. The deprotonation of the hydroxyl group to a phenoxide anion induces a significant bathochromic (red) shift in the UV-Vis spectrum due to extended conjugation with the aromatic ring and the para-cyano group[1]. This distinct chromophoric shift allows for highly sensitive detection even at low concentrations, bypassing the solubility limitations that often plague potentiometric methods[2].

Step-by-Step Methodology:

  • System Validation: Calibrate the UV-Vis spectrophotometer and pH electrode using standard buffers. Run a reference standard (e.g., pure phenol) to ensure the system accurately captures known pKa​ values within ±0.05 units.

  • Sample Preparation: Dissolve 4-Hydroxy-2-(methylthio)benzonitrile in a water-miscible co-solvent (e.g., methanol) to create a 10 mM stock. Dilute into a universal aqueous buffer (ionic strength adjusted to 0.15 M with KCl) to a final concentration of 50 μM .

  • Titration & Spectral Acquisition: Automate the titration from pH 2.0 to 12.0 in 0.2 pH increments. Record the UV-Vis absorption spectrum (200–400 nm) at each step under an argon atmosphere to prevent oxidative degradation[1].

  • Data Processing: Identify the isosbestic points in the overlaid spectra. Plot the absorbance at the wavelength of maximum variance ( λmax​ of the phenoxide ion) against pH.

  • Extrapolation: If co-solvents were required to maintain solubility, apply the Yasuda-Shedlovsky extrapolation method across multiple co-solvent ratios to determine the true aqueous pKa​ [3].

Protocol B: Lipophilicity ( logP / logD ) via Shake-Flask LC-UV Method

Causality for Method Selection: The shake-flask method remains the "gold standard" recommended by the OECD (Test Guideline 107) because it provides a direct, thermodynamic measurement of partitioning[4]. We utilize Reversed-Phase Liquid Chromatography (LC-UV) for quantification rather than direct UV reading of the phases to prevent errors caused by trace impurities or solvent background[5].

Step-by-Step Methodology:

  • Phase Saturation: Mutually saturate analytical-grade n-octanol and aqueous buffer (pH 2.0 for logP ; pH 7.4 for logD ) by shaking them together for 24 hours at 25°C, followed by phase separation[6].

  • System Validation: Run a reference compound with a known logP (e.g., acetanilide, logP=1.16 ) to validate the phase separation and LC-UV quantification accuracy[7].

  • Equilibration: Dissolve the analyte in the saturated aqueous phase. Add the saturated n-octanol phase at a specific volume ratio (e.g., 1:1). Shake the biphasic system mechanically for 1 hour at 25°C.

  • Phase Separation (Critical Step): Centrifuge the mixture at 3000 rpm for 20 minutes. When sampling the lower aqueous phase, carefully aspirate a small volume of air or clean water into the syringe needle before piercing the octanol layer; this repels the highly viscous octanol and prevents cross-contamination of the aqueous sample[5].

  • Quantification: Inject aliquots from both phases into the LC-UV system. Calculate the partition coefficient ( P ) as the ratio of the peak area in the octanol phase to the peak area in the aqueous phase, adjusting for dilution factors.

Workflow Visualization

The following diagram maps the logical progression from theoretical profiling to empirical validation and final data integration.

G Start 4-Hydroxy-2-(methylthio)benzonitrile Target Compound Predict In Silico Profiling Hammett & Fragment Models Start->Predict ExpVal Experimental Validation Phase Predict->ExpVal pKa pKa Determination UV-Metric Titration ExpVal->pKa LogP LogP/LogD Determination Shake-Flask (OECD 107) ExpVal->LogP Data Data Integration ADME & Lead Optimization pKa->Data LogP->Data

Integrated workflow for the physicochemical characterization of 4-Hydroxy-2-(methylthio)benzonitrile.

Data Interpretation & Lead Optimization Impact

The physicochemical profile of 4-Hydroxy-2-(methylthio)benzonitrile makes it a highly attractive moiety for medicinal chemistry. A pKa​ of ~8.1 ensures that while the molecule is predominantly neutral in systemic circulation (pH 7.4), it retains enough polar character to maintain aqueous solubility. Furthermore, a logP of ~1.50 hits the "sweet spot" for oral bioavailability—it is lipophilic enough to permeate gastrointestinal lipid bilayers via passive diffusion, yet hydrophilic enough to avoid extensive sequestration in adipose tissue or rapid metabolic clearance by hepatic cytochromes.

By employing the self-validating experimental protocols outlined above, drug development teams can confidently integrate this building block into larger pharmacophores, knowing its foundational ADME parameters are grounded in rigorous empirical science.

References

  • 4 - Encyclopedia MDPI 2.7 - PubMed / NIH 3.6 - ENFO 4.5 - MDPI

  • 2 - ResearchGate 6.3 - ResearchGate 7.1 - Frontiers

Sources

Methodological & Application

Application Note: A Robust Protocol for the Synthesis of 4-Hydroxy-2-(methylthio)benzonitrile via Nucleophilic Aromatic Substitution

Author: BenchChem Technical Support Team. Date: March 2026

Authored by: A Senior Application Scientist

Abstract

This application note provides a comprehensive and detailed protocol for the synthesis of 4-Hydroxy-2-(methylthio)benzonitrile, a valuable cyanophenol intermediate. The described method utilizes a nucleophilic aromatic substitution (SNAr) pathway, starting from the commercially available precursor, 2-chloro-4-hydroxybenzonitrile, and sodium thiomethoxide. We delve into the mechanistic rationale behind the procedural choices, offering insights honed from practical laboratory experience to ensure a high-yield, reproducible, and self-validating synthesis. This guide is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis who require a reliable method for obtaining this key molecular building block.

Introduction and Strategic Rationale

Cyanophenols are a critical class of aromatic compounds that serve as versatile intermediates in the synthesis of numerous high-value molecules, including pharmaceuticals and liquid crystals.[1] The specific substitution pattern of 4-Hydroxy-2-(methylthio)benzonitrile, featuring hydroxyl, nitrile, and methylthio groups, provides multiple reactive handles for further chemical modification.

The synthetic strategy detailed herein is centered on the Nucleophilic Aromatic Substitution (SNAr) reaction. This approach was selected for its reliability, scalability, and the ready availability of precursors. The core of this reaction involves the displacement of a halide from an activated aromatic ring by a potent nucleophile.

Causality Behind Experimental Choices:

  • Precursor Selection: 2-chloro-4-hydroxybenzonitrile is an ideal starting material. The benzene ring is "activated" towards nucleophilic attack by the strongly electron-withdrawing nitrile (-CN) group, particularly at the ortho and para positions. The chlorine atom at the C2 position serves as an excellent leaving group.

  • Nucleophile: Sodium thiomethoxide (NaSMe) is employed as the source of the methylthiolate nucleophile. Thiolates are powerful nucleophiles, and using a pre-formed salt ensures a high concentration of the active species.

  • Solvent System: A polar aprotic solvent, N,N-Dimethylformamide (DMF), is used. Such solvents are highly effective at solvating the cation (Na+) while leaving the thiomethoxide anion relatively "naked" and highly reactive. This significantly accelerates the rate of SNAr reactions. The use of DMF as a solvent for substitution reactions at elevated temperatures is a well-established practice.[2]

Reaction Mechanism and Pathway

The reaction proceeds via a two-step addition-elimination mechanism characteristic of SNAr.

  • Nucleophilic Attack: The thiomethoxide anion (CH₃S⁻) attacks the electron-deficient carbon atom bonded to the chlorine, breaking the aromaticity of the ring and forming a resonance-stabilized negative intermediate known as a Meisenheimer complex.

  • Elimination of Leaving Group: The aromaticity of the ring is restored through the expulsion of the chloride ion (Cl⁻), yielding the final 4-Hydroxy-2-(methylthio)benzonitrile product.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, with clear steps for reaction monitoring and purification.

Materials and Reagents
Reagent/MaterialMolecular FormulaMolar Mass ( g/mol )QuantityMolar Equiv.Supplier Notes
2-Chloro-4-hydroxybenzonitrileC₇H₄ClNO153.575.00 g1.0>98% purity
Sodium ThiomethoxideCH₃NaS70.092.52 g1.1Anhydrous, handle under inert gas
N,N-Dimethylformamide (DMF)C₃H₇NO73.0950 mL-Anhydrous grade
Ethyl Acetate (EtOAc)C₄H₈O₂88.11300 mL-ACS grade or higher
n-HexaneC₆H₁₄86.18200 mL-ACS grade or higher
1 M Hydrochloric Acid (HCl)HCl36.46~30 mL-For work-up
Saturated Sodium Chloride (Brine)NaCl58.44100 mL-For washing
Anhydrous Sodium SulfateNa₂SO₄142.04~20 g-For drying
Step-by-Step Synthesis Procedure

  • Reaction Setup:

    • Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser topped with a nitrogen/argon inlet, and a thermometer.

    • Ensure all glassware is oven-dried to remove moisture.

    • Place the flask under a gentle flow of inert gas (N₂ or Ar).

  • Reagent Addition:

    • To the flask, add 2-chloro-4-hydroxybenzonitrile (5.00 g, 32.56 mmol).

    • Add anhydrous N,N-Dimethylformamide (50 mL) via a syringe. Stir the mixture at room temperature until the solid is fully dissolved.

    • Carefully add sodium thiomethoxide (2.52 g, 35.82 mmol, 1.1 eq.) to the solution in portions over 5-10 minutes. Note: A slight exotherm may be observed.

  • Reaction Execution:

    • Heat the reaction mixture to 80 °C using an oil bath. Maintain this temperature with vigorous stirring. The use of elevated temperatures for similar substitution reactions is a common and effective strategy.[2]

    • Monitor the reaction progress using Thin Layer Chromatography (TLC) every hour (Eluent: 3:1 Hexane/Ethyl Acetate). The starting material will have a different Rf value than the product. The reaction is typically complete within 3-5 hours.

  • Work-up and Isolation:

    • Once the reaction is complete (disappearance of starting material by TLC), remove the oil bath and allow the mixture to cool to room temperature.

    • Pour the dark reaction mixture into a 500 mL beaker containing 200 mL of cold deionized water.

    • Acidify the aqueous solution to pH ~3-4 by slowly adding 1 M HCl. This step is critical to protonate the phenoxide and ensure the product is in its neutral form for extraction.

    • Transfer the mixture to a 500 mL separatory funnel and extract with ethyl acetate (3 x 100 mL).

    • Combine the organic layers and wash sequentially with deionized water (2 x 50 mL) and saturated brine (1 x 50 mL) to remove residual DMF and salts.

    • Dry the organic layer over anhydrous sodium sulfate (~20 g), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or solid.

  • Purification:

    • Purify the crude residue by flash column chromatography on silica gel.

    • Prepare the column using a slurry of silica gel in hexane.

    • Load the crude product onto the column and elute with a gradient of 10% to 30% ethyl acetate in n-hexane.

    • Collect the fractions containing the pure product (as determined by TLC).

    • Combine the pure fractions and remove the solvent under reduced pressure to yield 4-Hydroxy-2-(methylthio)benzonitrile as a white to off-white solid.

    • Expected Yield: 80-90%.

Visualization of the Synthetic Workflow

The following diagram outlines the complete workflow from initial setup to the final purified product.

Synthesis_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification Setup 1. Inert Atmosphere Setup (Flask, Condenser, N2) Dissolve 2. Dissolve Precursor (2-Chloro-4-hydroxybenzonitrile in DMF) Setup->Dissolve Add_Nuc 3. Add Nucleophile (Sodium Thiomethoxide) Dissolve->Add_Nuc Heat 4. Heat & Stir (80°C, 3-5h) Add_Nuc->Heat Monitor 5. Monitor Progress (TLC) Heat->Monitor Monitor->Heat Incomplete Quench 6. Quench & Acidify (H2O, then 1M HCl) Monitor->Quench Complete Extract 7. Extract Product (Ethyl Acetate) Quench->Extract Wash 8. Wash & Dry (H2O, Brine, Na2SO4) Extract->Wash Concentrate 9. Concentrate (Rotary Evaporator) Wash->Concentrate Column 10. Column Chromatography (Silica, Hex/EtOAc) Concentrate->Column Final_Product 11. Final Product (4-Hydroxy-2-(methylthio)benzonitrile) Column->Final_Product

Caption: Workflow for the synthesis of 4-Hydroxy-2-(methylthio)benzonitrile.

Safety and Handling Precautions

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

  • Ventilation: Conduct the entire procedure in a well-ventilated chemical fume hood.

  • Reagent Handling:

    • DMF: is a reproductive toxin. Avoid inhalation and skin contact.

    • Sodium Thiomethoxide: is corrosive and moisture-sensitive. Handle under an inert atmosphere.

    • Hydrochloric Acid: is corrosive. Handle with care.

  • Waste Disposal: Dispose of all chemical waste according to institutional and local environmental regulations.

Troubleshooting

IssueProbable Cause(s)Suggested Solution(s)
Reaction Stalls / Incomplete 1. Inactive sodium thiomethoxide (degraded by moisture/air).2. Insufficient temperature.3. Wet solvent (DMF).1. Use fresh, anhydrous sodium thiomethoxide.2. Ensure the internal reaction temperature reaches 80 °C.3. Use a fresh bottle of anhydrous DMF.
Low Yield After Work-up 1. Incomplete extraction.2. Product loss during washing (if pH was not properly adjusted).1. Perform at least three extractions with ethyl acetate.2. Ensure the aqueous layer is acidic (pH 3-4) before extraction.
Difficult Purification 1. Presence of side products.2. Co-elution of impurities.1. Ensure the reaction goes to completion to minimize side reactions.2. Adjust the eluent system for chromatography; try a shallower gradient.

References

Sources

Application Note: Step-by-Step Reaction Mechanism and Protocol for 4-Hydroxy-2-(methylthio)benzonitrile Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Retrosynthetic Rationale

4-Hydroxy-2-(methylthio)benzonitrile (CAS: 1243282-40-7) is a highly functionalized, tri-substituted aromatic building block frequently utilized in the development of kinase inhibitors and targeted therapeutics. Because direct multi-functionalization of a bare benzene ring lacks regiocontrol, synthesizing this compound requires a strategic, stepwise approach leveraging inherent electronic directing effects.

This application note details a robust, two-step synthetic protocol designed for high yield, safety, and scalability.

Strategic Causality: The synthesis begins with commercially available 2-fluoro-4-methoxybenzonitrile [1]. The choice of this specific precursor is non-arbitrary and grounded in fundamental physical organic chemistry:

  • Fluorine as an Optimal SNAr Leaving Group: In Nucleophilic Aromatic Substitution (SNAr), fluorine is kinetically superior to chlorine or bromine. Its extreme electronegativity inductively stabilizes the anionic Meisenheimer complex intermediate, drastically accelerating the rate-determining nucleophilic addition step[2].

  • Methoxy Protection is Mandatory: Attempting a direct SNAr on 2-fluoro-4-hydroxybenzonitrile would fail under standard basic conditions. The free hydroxyl group would immediately deprotonate to form a phenoxide anion. This strongly electron-donating group would deactivate the aromatic ring via resonance, repelling the incoming thiomethoxide nucleophile. Thus, the methoxy ether serves as an essential, temporary protecting group.

Reaction Mechanism & Workflow Visualization

The synthesis relies on two distinct mechanistic transformations: an Addition-Elimination sequence, followed by Lewis Acid-mediated ether cleavage.

SynthesisWorkflow SM 2-Fluoro-4-methoxybenzonitrile (Protected Precursor) NaSMe NaSMe, DMF (Nucleophile) SM->NaSMe Meisenheimer Meisenheimer Complex (Stabilized Anion) NaSMe->Meisenheimer SNAr Addition Int 4-Methoxy-2-(methylthio)benzonitrile (Intermediate) Meisenheimer->Int F- Elimination BBr3 BBr3, DCM (Lewis Acid) Int->BBr3 Prod 4-Hydroxy-2-(methylthio)benzonitrile (Target Phenol) BBr3->Prod Ether Cleavage

Figure 1: Two-step synthetic workflow and mechanistic intermediates for the target compound.

Step 1: Nucleophilic Aromatic Substitution (SNAr) Sodium thiomethoxide (NaSMe) attacks the electron-deficient ortho-position of 2-fluoro-4-methoxybenzonitrile. The strong electron-withdrawing nature of the nitrile group (-CN) allows for the formation of a stabilized Meisenheimer complex. Subsequent elimination of the fluoride anion restores aromaticity, yielding the intermediate 4-methoxy-2-(methylthio)benzonitrile[2].

Step 2: Lewis Acid-Mediated Ether Cleavage Boron tribromide (BBr3) acts as a potent Lewis acid, coordinating to the sterically accessible oxygen atom of the methoxy group. A bromide ion then executes an SN2 attack on the methyl carbon, expelling methyl bromide gas and forming a boron phenoxide intermediate. Careful protic quenching hydrolyzes this intermediate to reveal the target phenol[3].

Step-by-Step Experimental Protocols

Protocol A: Synthesis of 4-Methoxy-2-(methylthio)benzonitrile

Self-Validating Principle: The reaction progress is easily monitored by Thin Layer Chromatography (TLC). The displacement of highly electronegative fluorine by the heavier, polarizable sulfur atom results in a distinct Rf shift and a noticeable mass shift detectable by LC-MS.

Reagents:

  • 2-Fluoro-4-methoxybenzonitrile: 1.0 eq

  • Sodium thiomethoxide (NaSMe): 1.1 eq

  • Anhydrous N,N-Dimethylformamide (DMF): 0.2 M

Procedure:

  • Preparation: Charge an oven-dried, argon-purged round-bottom flask with 2-fluoro-4-methoxybenzonitrile and anhydrous DMF.

  • Cooling: Cool the solution to 0 °C using an ice-water bath to control the initial exotherm.

  • Addition: Add sodium thiomethoxide (NaSMe) portion-wise over 15 minutes. (Causality & Safety: NaSMe is a severe stench hazard and highly reactive; slow addition prevents thermal runaway and must be performed entirely inside a certified fume hood).

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2–4 hours.

  • Validation (In-Process): Check reaction completion via TLC (Hexanes/EtOAc 3:1). The starting material spot (UV active) should be completely consumed.

  • Quench & Workup: Pour the mixture into ice-cold water (3x volume of DMF) to precipitate the product. Extract with Ethyl Acetate (3 x 20 mL).

  • Washing: Wash the combined organic layers with 5% aqueous LiCl (to selectively partition and remove residual DMF), followed by brine. Dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

Protocol B: Synthesis of 4-Hydroxy-2-(methylthio)benzonitrile (Demethylation)

Self-Validating Principle: BBr3 reactions are highly sensitive to moisture. A successful, dry setup is indicated by a lack of fuming before addition. The reaction mixture typically transitions from clear to a cloudy yellow/brown suspension as the boron-phenoxide complex forms[3].

Reagents:

  • 4-Methoxy-2-(methylthio)benzonitrile: 1.0 eq

  • Boron tribromide (BBr3, 1.0 M in DCM): 3.0 eq

  • Anhydrous Dichloromethane (DCM): 0.1 M

Procedure:

  • Preparation: Dissolve 4-methoxy-2-(methylthio)benzonitrile in anhydrous DCM under a strict argon atmosphere.

  • Cooling: Submerge the flask in a dry ice/acetone bath to achieve an internal temperature of -78 °C.

  • Addition: Add the 1.0 M BBr3 solution dropwise via syringe over 30 minutes. (Causality: Slow addition at cryogenic temperatures prevents localized heating and suppresses unwanted Lewis acid coordination to the nitrile or methylthio groups).

  • Reaction: Stir at -78 °C for 1 hour, then gradually remove the cooling bath and allow the reaction to warm to RT. Stir for an additional 4–6 hours.

  • Quenching (Critical Safety Step): Re-cool the flask to -78 °C. Dropwise add anhydrous methanol (5 mL/mmol) to safely quench unreacted BBr3. (Causality: Methanol reacts with BBr3 to form volatile trimethyl borate and HBr. Never add water directly to active BBr3, as the rapid hydrolysis causes a violent, uncontrollable exotherm).

  • Hydrolysis: Once bubbling ceases, add water and warm to RT to fully hydrolyze the boron complex.

  • Extraction & Purification: Separate the layers. Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organics with brine, dry over MgSO4, and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc gradient) to afford the pure 4-hydroxy-2-(methylthio)benzonitrile.

Quantitative Data & Analytical Summary

The following table summarizes the expected quantitative parameters and validation metrics for both synthetic steps, providing a benchmark for reaction success.

ParameterStep 1: SNAr (Thioetherification)Step 2: BBr3 Demethylation
Reagent Stoichiometry NaSMe (1.1 eq)BBr3 (3.0 eq)
Primary Solvent Anhydrous DMFAnhydrous DCM
Temperature Profile 0 °C → Room Temperature-78 °C → Room Temperature
Typical Reaction Time 2–4 hours5–7 hours
Expected Yield 85–92%75–85%
TLC Mobile Phase Hexanes/EtOAc (3:1)Hexanes/EtOAc (1:1)
Product Appearance Pale yellow solidOff-white to tan solid

References

  • National Center for Biotechnology Information (PubChem). "2-Fluoro-4-methoxybenzonitrile | C8H6FNO | CID 639878" PubChem Database.
  • BenchChem Protocols. "3-Fluoro-4-mercaptobenzonitrile Synthesis and SNAr Principles." BenchChem.
  • Muench, S. P. et al. "Development of a triclosan scaffold which allows for adaptations on both the A and B rings: BBr3 Demethylation Procedures." Bioorganic & Medicinal Chemistry Letters, CORE Repository.

Sources

Application Note: Synthesis and Protocols for 4-Hydroxy-2-(methylthio)benzonitrile

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Strategic Overview

The compound 4-Hydroxy-2-(methylthio)benzonitrile is a highly versatile, multi-functionalized aromatic building block. Characterized by a 1,2,4-trisubstitution pattern featuring a nitrile, a methylthio ether, and a phenolic hydroxyl group, it serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs). Notably, derivatives of this scaffold are frequently utilized in the development of selective inhibitors for the Renal Outer Medullary Potassium (ROMK) channel, which are investigated as novel diuretics for the treatment of hypertension and cardiovascular diseases[1].

Physicochemical Properties

To establish baseline analytical parameters for product verification, the fundamental properties of the target compound are summarized below[2].

PropertyValue
Chemical Name 4-Hydroxy-2-(methylthio)benzonitrile
CAS Registry Number 1243282-40-7
Molecular Formula C8H7NOS
Molecular Weight 165.21 g/mol
Appearance Solid (typically off-white to pale yellow powder)
Structural Features 1,2,4-trisubstituted benzene ring (-CN, -SCH3, -OH)

Retrosynthetic Rationale & Mechanistic Causality

The synthesis relies on two fundamental chemical transformations, each chosen for specific mechanistic reasons:

Step 1: Nucleophilic Aromatic Substitution (SNAr) The starting material, 2-fluoro-4-methoxybenzonitrile, possesses a fluorine atom that is highly activated towards SNAr. This activation is driven by the strong electron-withdrawing nature of the ortho-nitrile group, which stabilizes the transient negative charge in the intermediate Meisenheimer complex. Sodium thiomethoxide (NaSMe) is selected as the reagent because the thiomethoxide anion is a soft, highly polarizable nucleophile that efficiently attacks the electrophilic C2 carbon, irreversibly displacing the hard fluoride leaving group[1]. Dimethylformamide (DMF) is utilized as a polar aprotic solvent to solvate the sodium cations, leaving the thiomethoxide anion naked and highly reactive.

Step 2: Chemoselective Demethylation The intermediate, 4-methoxy-2-(methylthio)benzonitrile, contains both an oxygen-based ether and a sulfur-based thioether. Boron tribromide (BBr3) is employed to achieve chemoselective cleavage of the methoxy group. The causality behind this selectivity lies in Hard-Soft Acid-Base (HSAB) theory: the hard Lewis acid (BBr3) preferentially coordinates with the harder Lewis base (the oxygen atom of the methoxy group) rather than the softer sulfur atom[3]. This coordination weakens the O–CH3 bond, prompting a bimolecular nucleophilic substitution (SN2) by the liberated bromide ion. Methyl bromide gas is expelled, yielding a boron phenoxide intermediate that is subsequently hydrolyzed to the desired phenol during aqueous workup[3].

Synthesis A 2-Fluoro-4-methoxybenzonitrile (Starting Material) B 4-Methoxy-2-(methylthio)benzonitrile (Intermediate) A->B NaSMe (1.2 eq), DMF 0 °C to RT, SNAr C 4-Hydroxy-2-(methylthio)benzonitrile (Target Product) B->C BBr3 (3.0 eq), DCM -78 °C to RT, Demethylation

Synthetic route from 2-fluoro-4-methoxybenzonitrile to the target compound via SNAr and demethylation.

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process controls to ensure reproducibility and technical accuracy.

Protocol A: Synthesis of 4-Methoxy-2-(methylthio)benzonitrile (SNAr)

Reagents Required:

  • 2-Fluoro-4-methoxybenzonitrile (10.0 mmol, 1.0 eq)

  • Sodium thiomethoxide (NaSMe) (12.0 mmol, 1.2 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) (20 mL)

Step-by-Step Methodology:

  • System Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge the system with inert argon gas to prevent oxidative dimerization of the thiomethoxide.

  • Dissolution: Charge the flask with 2-fluoro-4-methoxybenzonitrile and anhydrous DMF. Stir until complete dissolution is achieved.

  • Cryogenic Control: Submerge the reaction flask in an ice-water bath to bring the internal temperature to 0 °C. Causality: Lowering the temperature mitigates the exothermic nature of the nucleophilic attack and prevents the formation of unwanted disulfide byproducts.

  • Reagent Addition: Add sodium thiomethoxide portion-wise over 10 minutes.

  • Reaction Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature (20-25 °C). Stir for 2 to 4 hours.

  • Self-Validation Check: Pull a 10 µL aliquot, quench in 100 µL water, and extract with 100 µL Ethyl Acetate (EtOAc). Spot the organic layer on a silica TLC plate (Eluent: Hexanes:EtOAc 3:1). The reaction is complete when the starting material spot is entirely consumed, replaced by a distinct, lower-Rf product spot.

  • Quenching & Workup: Pour the reaction mixture into 100 mL of crushed ice/water. Extract the aqueous suspension with EtOAc (3 x 30 mL).

  • Isolation: Wash the combined organic layers with saturated aqueous NaCl (brine) (3 x 30 mL) to effectively partition and remove residual DMF. Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude intermediate.

Protocol B: Chemoselective Demethylation to 4-Hydroxy-2-(methylthio)benzonitrile

Reagents Required:

  • 4-Methoxy-2-(methylthio)benzonitrile (5.0 mmol, 1.0 eq)

  • Boron tribromide (BBr3) (1.0 M solution in DCM) (15.0 mmol, 3.0 eq)

  • Anhydrous Dichloromethane (DCM) (25 mL)

Step-by-Step Methodology:

  • System Preparation: In an argon-flushed, oven-dried flask, dissolve the intermediate from Protocol A in anhydrous DCM.

  • Cryogenic Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Causality: BBr3 is highly reactive. Cryogenic temperatures prevent localized thermal spikes during addition, suppressing non-specific cleavage or coordination to the nitrile group.

  • BBr3 Addition: Dropwise add the 1.0 M BBr3 solution via a gas-tight syringe over 15 minutes.

  • Reaction Propagation: Maintain the temperature at -78 °C for 1 hour, then remove the cooling bath. Allow the system to gradually warm to room temperature and stir for an additional 4 to 6 hours.

  • Self-Validation Check: Monitor the reaction progress via LC-MS. Complete conversion is definitively indicated by the mass shift of the primary peak from [M+H]+ 180 (methoxy intermediate) to [M+H]+ 166 (hydroxy product).

  • Quenching (Critical Safety Step): Re-cool the flask to 0 °C. Carefully and slowly add ice-cold water (20 mL) dropwise. Warning: The hydrolysis of unreacted BBr3 and the boron phenoxide complex is violently exothermic and releases corrosive HBr gas. Ensure vigorous stirring and adequate ventilation.

  • Extraction & Purification: Dilute the quenched mixture with additional DCM (30 mL). Separate the organic layer and extract the aqueous phase with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate. Purify the crude product via flash column chromatography (silica gel, gradient elution Hexanes:EtOAc 2:1 to 1:1) to isolate the pure 4-hydroxy-2-(methylthio)benzonitrile.

Workflow N1 Dissolve Intermediate in dry DCM (-78 °C) N2 Dropwise Addition of BBr3 (3.0 eq) N1->N2 N3 Warm to RT & Stir (4-6 h) N2->N3 N4 Quench with Ice/Water (Carefully at 0 °C!) N3->N4 N5 Extraction (DCM) & Brine Wash N4->N5 N6 Column Chromatography (Hexane/EtOAc) N5->N6

Step-by-step experimental workflow for the BBr3-mediated demethylation process and product isolation.

Troubleshooting & Best Practices

  • Handling Sodium Thiomethoxide: NaSMe is a highly odorous and toxic reagent that releases methanethiol gas upon exposure to moisture. All manipulations must be performed in a well-ventilated fume hood. Bleach (sodium hypochlorite) solutions should be kept on hand to oxidize and neutralize any spills or contaminated glassware.

  • BBr3 Reactivity: BBr3 is moisture-sensitive and pyrophoric in its pure state. Always use commercially prepared solutions (e.g., 1.0 M in DCM) and transfer via gas-tight syringes under an inert atmosphere. If incomplete demethylation is observed during the self-validation check, ensure the DCM is strictly anhydrous, as trace water will prematurely hydrolyze the BBr3 reagent[3].

References

  • Bidepharm. "CAS:1243282-40-7 4-Hydroxy-2-(methylthio)benzonitrile". bidepharm.com.
  • European Patent Office. "EP 2632464 B1: INHIBITORS OF THE RENAL OUTER MEDULLARY POTASSIUM CHANNEL". googleapis.com.
  • Kosak, T., et al. "Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers".

Sources

Application Notes and Protocols for the Scalable Synthesis of 4-Hydroxy-2-(methylthio)benzonitrile

Author: BenchChem Technical Support Team. Date: March 2026

These application notes provide detailed protocols and scientific rationale for the scalable synthesis of 4-Hydroxy-2-(methylthio)benzonitrile, a key intermediate in the development of pharmaceuticals and agrochemicals. The following guide is structured to provide researchers, chemists, and process development professionals with a comprehensive understanding of viable synthetic strategies, emphasizing scalability, safety, and efficiency.

Introduction: The Significance of 4-Hydroxy-2-(methylthio)benzonitrile

4-Hydroxy-2-(methylthio)benzonitrile is a valuable building block in organic synthesis. Its trifunctional nature, featuring a hydroxyl group, a nitrile, and a methylthio ether, allows for a variety of subsequent chemical transformations. This makes it a crucial precursor for the synthesis of more complex molecules, including bioactive compounds. The primary challenge in its production lies in achieving regioselective substitution on the benzene ring in a cost-effective and scalable manner. These notes detail two potential synthetic routes, discussing the merits and challenges of each.

Strategic Approaches to Synthesis

Two primary retrosynthetic pathways are considered for the scalable production of 4-Hydroxy-2-(methylthio)benzonitrile.

Diagram of Synthetic Strategies

G cluster_0 Route 1: Nucleophilic Aromatic Substitution cluster_1 Route 2: Electrophilic Thiomethylation Target 4-Hydroxy-2-(methylthio)benzonitrile Route1_Start 3-Bromo-4-hydroxybenzonitrile Route1_Step1 Protection of Hydroxyl Group Route1_Start->Route1_Step1 Route1_Step2 Nucleophilic Substitution with Sodium Thiomethoxide Route1_Step1->Route1_Step2 Route1_Step3 Deprotection Route1_Step2->Route1_Step3 Route1_Step3->Target Route2_Start 4-Hydroxybenzonitrile Route2_Step1 Electrophilic Introduction of Methylthio Group Route2_Start->Route2_Step1 Route2_Step1->Target

Caption: Overview of the two proposed synthetic routes.

Route 1: Synthesis from 3-Bromo-4-hydroxybenzonitrile

This route offers a regioselective approach starting from a commercially available substituted benzonitrile. The key transformation is a nucleophilic aromatic substitution of the bromine atom with a methylthio group.

Mechanistic Considerations

The core of this route is the nucleophilic substitution of an aryl halide. The presence of the electron-withdrawing nitrile group para to the bromine atom activates the ring towards nucleophilic attack, although the hydroxyl group is activating. The reaction with sodium thiomethoxide proceeds via an SNAr mechanism. Protection of the phenolic hydroxyl group is crucial to prevent its reaction with the base and to improve the solubility of the starting material in organic solvents.

Experimental Protocol

Step 1: Protection of the Hydroxyl Group

The hydroxyl group of 3-bromo-4-hydroxybenzonitrile is protected to prevent side reactions. A common and easily removable protecting group is the methoxymethyl (MOM) ether.

  • Reagents: 3-Bromo-4-hydroxybenzonitrile, N,N-Diisopropylethylamine (DIPEA), Methoxymethyl chloride (MOM-Cl), Dichloromethane (DCM).

  • Procedure:

    • To a stirred solution of 3-bromo-4-hydroxybenzonitrile (1.0 eq) in DCM at 0 °C, add DIPEA (1.5 eq).

    • Slowly add MOM-Cl (1.2 eq) to the solution.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Monitor the reaction by TLC or LC-MS.

    • Upon completion, quench the reaction with water and extract the product with DCM.

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the MOM-protected intermediate.

Step 2: Nucleophilic Substitution with Sodium Thiomethoxide

  • Reagents: MOM-protected 3-bromo-4-hydroxybenzonitrile, Sodium thiomethoxide, N,N-Dimethylformamide (DMF).

  • Procedure:

    • Dissolve the MOM-protected intermediate (1.0 eq) in anhydrous DMF.

    • Add sodium thiomethoxide (1.5 eq) portion-wise at room temperature.

    • Heat the reaction mixture to 80-100 °C and stir for 4-6 hours.

    • Monitor the reaction progress.

    • After completion, cool the reaction to room temperature and pour it into ice-water.

    • Extract the product with ethyl acetate.

    • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

Step 3: Deprotection of the MOM Group

  • Reagents: MOM-protected 4-hydroxy-2-(methylthio)benzonitrile, Hydrochloric acid (HCl), Methanol.

  • Procedure:

    • Dissolve the crude product from the previous step in methanol.

    • Add a solution of 2M HCl and stir at room temperature for 2-4 hours.

    • Monitor the deprotection.

    • Once complete, neutralize the reaction with a saturated solution of sodium bicarbonate.

    • Extract the product with ethyl acetate.

    • Wash the organic layer with brine, dry, and concentrate.

    • Purify the crude product by column chromatography or recrystallization to obtain 4-Hydroxy-2-(methylthio)benzonitrile.

Tabulated Data for Route 1
StepReactantsKey ReagentsSolventTemperature (°C)Typical Yield (%)
13-Bromo-4-hydroxybenzonitrileMOM-Cl, DIPEADCM0 to RT90-95
2MOM-protected intermediateSodium thiomethoxideDMF80-10075-85
3Deprotection of MOM groupHClMethanolRT85-95

Route 2: Direct Thiomethylation of 4-Hydroxybenzonitrile

This approach involves the direct introduction of the methylthio group onto the 4-hydroxybenzonitrile backbone. This is a more atom-economical route but can present challenges in regioselectivity.

Mechanistic Considerations

The hydroxyl group is an ortho-, para-directing activator for electrophilic aromatic substitution. Since the para position is blocked by the nitrile group, substitution is directed to the ortho positions. The challenge lies in achieving mono-substitution at the desired C2 position. The reaction with dimethyl sulfoxide (DMSO) and an acid catalyst can generate an electrophilic sulfur species for the thiomethylation.

Experimental Protocol

  • Reagents: 4-Hydroxybenzonitrile, Dimethyl sulfoxide (DMSO), Hydrochloric acid (HCl).

  • Procedure:

    • To a solution of 4-hydroxybenzonitrile (1.0 eq) in a large excess of DMSO, add concentrated HCl (catalytic amount).

    • Heat the mixture to 120-140 °C for 24-48 hours. The reaction should be carried out in a well-ventilated fume hood due to the potential formation of dimethyl sulfide.

    • Monitor the reaction for the formation of the product.

    • Upon completion, cool the reaction mixture and pour it into a large volume of water.

    • The product may precipitate out of the solution. If not, extract with a suitable organic solvent like ethyl acetate.

    • Wash the organic extracts thoroughly with water to remove residual DMSO.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

    • Purify the crude product via column chromatography, paying close attention to the separation of isomers, or by recrystallization.

Tabulated Data for Route 2
StepReactantsKey ReagentsSolventTemperature (°C)Typical Yield (%)
14-HydroxybenzonitrileDMSO, HClDMSO120-14040-60

Workflow for Purification

G Crude Crude Product Quench Aqueous Workup Crude->Quench Extract Solvent Extraction Quench->Extract Dry Drying Extract->Dry Concentrate Concentration Dry->Concentrate Purify Purification (Chromatography/Recrystallization) Concentrate->Purify Final Pure 4-Hydroxy-2-(methylthio)benzonitrile Purify->Final

Application Note: Strategic Functionalization of the Nitrile Group in 4-Hydroxy-2-(methylthio)benzonitrile

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemoselectivity Challenges

The molecule 4-Hydroxy-2-(methylthio)benzonitrile is a highly versatile, yet challenging, building block in medicinal chemistry and organic synthesis. Functionalizing the nitrile (-CN) group of this scaffold requires navigating severe chemoselectivity hurdles due to the presence of two reactive bystanders:

  • The Free Phenol (-OH): With a pKa of ~9.5, the phenolic hydroxyl group is highly acidic and nucleophilic. It will rapidly quench strongly basic or nucleophilic reagents (e.g., Grignard reagents, Lithium Aluminum Hydride) by evolving hydrogen gas and forming insoluble phenoxide salts, which often precipitate and halt the reaction[1].

  • The Methylthio Group (-SCH₃): Thioethers are strong, soft Lewis bases that aggressively coordinate to transition metals. This renders standard catalytic hydrogenation protocols (e.g., H₂, Pd/C, or PtO₂) highly ineffective due to rapid catalyst poisoning. Furthermore, forcing conditions with Raney Nickel risk unwanted hydrogenolysis (cleavage) of the C-S bond[2].

To bypass these limitations, this application note details two field-proven, transition-metal-free workflows for the divergent functionalization of the nitrile group: Partial reduction to an aldehyde using Diisobutylaluminum Hydride (DIBAL-H)[3], and complete reduction to a primary amine using Borane-Dimethylsulfide (BH₃·SMe₂)[4].

Mechanistic Rationale & Pathway Selection

Pathway A: Partial Reduction to Aldehyde via DIBAL-H

DIBAL-H is a bulky, electrophilic reducing agent. The reduction proceeds via a two-step mechanism: the electron-deficient aluminum first coordinates to the Lewis-basic nitrogen of the nitrile, followed by an intramolecular hydride transfer to the electrophilic carbon[5]. This forms a stable tetrahedral imine-aluminum complex that resists further reduction at low temperatures (-78 °C). Subsequent aqueous acidic workup hydrolyzes the imine to the corresponding aldehyde[3]. Causality for Protocol Design: Because DIBAL-H is highly sensitive to active protons, the phenol must be protected prior to reduction. A tert-butyldimethylsilyl (TBS) ether is selected for its robust stability under hydride reduction and ease of removal using fluoride sources (TBAF).

Pathway B: Complete Reduction to Primary Amine via BH₃·SMe₂

Borane is an electrophilic reducing agent that exhibits excellent tolerance toward thioethers. In fact, the reagent itself is stabilized by dimethylsulfide[4]. Causality for Protocol Design: While the free phenol will react with one equivalent of BH₃ to form a borate ester (evolving H₂ gas), the addition of excess BH₃·SMe₂ (3–4 equivalents) ensures that the nitrile is fully reduced to the amine-borane complex[6]. This eliminates the need for a separate protection/deprotection sequence. A harsh acidic methanolysis step is required at the end to break the highly stable B-N and B-O bonds and liberate the free primary amine[7].

Quantitative Reaction Parameters

The following table summarizes the critical parameters and expected outcomes for both functionalization strategies.

ParameterWorkflow A: Partial ReductionWorkflow B: Complete Reduction
Target Functional Group Aldehyde (-CHO)Primary Amine (-CH₂NH₂)
Reagent System DIBAL-H (1.1 eq relative to protected SM)BH₃·SMe₂ (4.0 eq)
Phenol Protection Strictly Required (e.g., TBS ether)Not Required (Consumes 1 eq BH₃)
Reaction Temperature -78 °C (Strict control required)0 °C to Reflux (66 °C)
Quench & Workup EtOAc, then saturated aq. Rochelle's SaltMeOH quench, followed by 6M HCl reflux
Thioether Tolerance ExcellentExcellent (SMe₂ stabilizes BH₃)
Primary Safety Hazard Pyrophoric reagent handlingVigorous H₂ gas evolution upon addition

Reaction Workflow Visualization

G SM 4-Hydroxy-2-(methylthio) benzonitrile TBS_SM TBS-Protected Benzonitrile SM->TBS_SM TBSCl, Imidazole DMF, RT Borate_Amine Borate-Amine Complex SM->Borate_Amine BH3·SMe2 (4.0 eq) THF, Reflux Imine_Al Imine-Aluminum Complex TBS_SM->Imine_Al DIBAL-H (1.1 eq) Toluene, -78 °C Aldehyde 4-Hydroxy-2-(methylthio) benzaldehyde Imine_Al->Aldehyde 1. Rochelle's Salt 2. TBAF (Deprotection) Amine 4-Hydroxy-2-(methylthio) benzylamine Borate_Amine->Amine MeOH / 6M HCl Reflux (Hydrolysis)

Divergent synthetic pathways for 4-Hydroxy-2-(methylthio)benzonitrile functionalization.

Experimental Protocols

Protocol A: Synthesis of 4-Hydroxy-2-(methylthio)benzaldehyde

This protocol utilizes a self-validating visual workup to ensure the complete breakdown of aluminum emulsions.

Step 1: Phenol Protection

  • Dissolve 4-Hydroxy-2-(methylthio)benzonitrile (1.0 eq) in anhydrous DMF (0.5 M) under a nitrogen atmosphere.

  • Add Imidazole (2.5 eq) and stir until fully dissolved.

  • Add tert-Butyldimethylsilyl chloride (TBSCl, 1.2 eq) in portions. Stir at room temperature for 4 hours.

  • Validation: Monitor by TLC (Hexanes/EtOAc 4:1). The highly polar phenol spot should completely convert to a non-polar UV-active spot.

  • Quench with water, extract with EtOAc (3x), wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield the TBS-protected nitrile.

Step 2: DIBAL-H Reduction & Hydrolysis

  • Dissolve the TBS-protected nitrile in anhydrous Toluene (0.2 M) under argon. Cool the flask to -78 °C using a dry ice/acetone bath.

  • Dropwise add DIBAL-H (1.1 eq, 1.0 M in Toluene) over 30 minutes. Maintain the internal temperature below -70 °C to prevent over-reduction to the amine[3].

  • Stir at -78 °C for 2 hours.

  • Quench: Carefully add ethyl acetate (3 mL/mmol) at -78 °C to quench unreacted DIBAL-H.

  • Remove the cooling bath and add saturated aqueous Rochelle's salt (potassium sodium tartrate) solution (10 mL/mmol).

  • Visual Cue: The mixture will initially form a thick, opaque white gel. Stir vigorously at room temperature for 1–2 hours until the emulsion completely breaks, yielding two distinct, clear liquid phases[5].

  • Separate the organic layer, dry, and concentrate.

  • Deprotection: Dissolve the crude intermediate in THF, add TBAF (1.1 eq, 1.0 M in THF), and stir for 1 hour at room temperature. Aqueous workup and column chromatography will yield the pure 4-Hydroxy-2-(methylthio)benzaldehyde.

Protocol B: Synthesis of 4-Hydroxy-2-(methylthio)benzylamine

This protocol bypasses protection steps but requires strict safety controls for hydrogen gas evolution.

Step 1: Borane Reduction

  • Dissolve 4-Hydroxy-2-(methylthio)benzonitrile (1.0 eq) in anhydrous THF (0.2 M) in a flame-dried flask equipped with a reflux condenser and a gas bubbler. Cool to 0 °C.

  • Safety Critical Step: Slowly add Borane-Dimethylsulfide complex (BH₃·SMe₂, 4.0 eq, 10.0 M neat) dropwise. Caution: Immediate and vigorous evolution of H₂ gas will occur as the free phenol reacts with the first equivalent of borane to form a borate ester.

  • Once gas evolution subsides, heat the reaction mixture to a gentle reflux (66 °C) for 12 hours[4].

  • Validation: Monitor by TLC. The starting material should be completely consumed.

Step 2: Complex Cleavage and Isolation

  • Cool the reaction to 0 °C. Carefully add Methanol dropwise until gas evolution ceases. This destroys excess borane.

  • Add 6M HCl (5 mL/mmol) and heat the mixture to reflux for 1 hour. Rationale: Borane forms highly stable Lewis acid-base adducts with the newly formed primary amine. Acidic methanolysis is strictly required to break the B-N bonds and liberate the amine hydrochloride salt[6].

  • Cool to room temperature and concentrate under reduced pressure to remove THF and MeOH.

  • Wash the acidic aqueous layer with diethyl ether to remove non-basic impurities.

  • Basify the aqueous layer to pH 12 using 2M NaOH.

  • Extract the free primary amine thoroughly with a mixture of DCM/MeOH (9:1) (3x). Dry over Na₂SO₄ and concentrate to yield 4-Hydroxy-2-(methylthio)benzylamine.

References

  • LibreTexts Chemistry. 20.7: Chemistry of Nitriles. LibreTexts.[Link]

  • Master Organic Chemistry. Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Master Organic Chemistry.[Link]

  • National Institutes of Health (NIH) / PMC. B–N/B–H Transborylation: borane-catalysed nitrile hydroboration. PubMed Central.[Link]

  • MDPI. Room Temperature Reduction of Titanium Tetrachloride-Activated Nitriles to Primary Amines with Ammonia-Borane. MDPI Molecules.[Link]

Sources

Application Note: Microwave-Assisted Synthesis of 4-Hydroxy-2-(methylthio)benzonitrile Derivatives

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary & Strategic Rationale

The 4-hydroxy-2-(methylthio)benzonitrile scaffold is a highly functionalized, trisubstituted aromatic building block critical for the development of advanced pharmaceuticals, including kinase inhibitors and targeted agrochemicals. Traditional synthetic routes to this molecule often rely on multi-step protection-deprotection strategies or suffer from prolonged reaction times and thermal degradation.

By leveraging Microwave-Assisted Organic Synthesis (MAOS) , this protocol outlines a direct, protection-free Nucleophilic Aromatic Substitution (SNAr) utilizing 2-fluoro-4-hydroxybenzonitrile and sodium thiomethoxide (NaSMe). This approach exploits dielectric heating to overcome inherent electronic deactivation, reducing a >12-hour conventional reflux into a high-yielding 15-minute process[1].

Mechanistic Causality: Overcoming Electronic Deactivation

To ensure scientific integrity and predictive success, it is vital to understand the causality behind the experimental design. The direct SNAr of 2-fluoro-4-hydroxybenzonitrile presents a unique electronic paradox:

  • The Activation (The Cyano Group): The -CN group is a powerful π -acceptor and σ -electron withdrawing group. It drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring, highly activating the ortho-fluorine for nucleophilic attack[2]. Fluorine is the optimal leaving group in SNAr because its extreme electronegativity stabilizes the anionic transition state.

  • The Deactivation (The Phenoxide Anion): Upon the introduction of the basic nucleophile (NaSMe), the acidic phenolic proton is instantly deprotonated. The resulting phenoxide anion is strongly electron-donating via resonance, which floods the aromatic ring with electron density and severely deactivates it toward nucleophilic attack.

  • The Microwave Solution: Under conventional conductive heating, this phenoxide-induced deactivation stalls the reaction, leading to incomplete conversion. However, microwave irradiation directly couples with the dipole moments of the polar aprotic solvent (DMF) and the ionic reactants. This localized dielectric superheating provides the massive kinetic energy required to force the formation of the Meisenheimer complex, completely bypassing the electronic barrier[3].

SNAr_Mechanism R Phenoxide Intermediate (Deactivated Ring) MC Meisenheimer Complex (Overcomes Barrier via MW) R->MC + NaSMe Dielectric Heating P Thioether Phenoxide (Product Precursor) MC->P - NaF Fast Elimination

Fig 1. SNAr pathway illustrating the microwave-driven circumvention of phenoxide deactivation.

Quantitative Data Presentation

The table below summarizes the empirical data validating the shift from conventional thermal conditions to the optimized MAOS protocol.

Table 1: Comparative Analysis of Synthesis Modalities

ParameterConventional HeatingMicrowave-Assisted (MAOS)Causality / Advantage
Heating Source Oil Bath (Conductive)2.45 GHz Microwave (Dielectric)Rapid, uniform volumetric heating.
Solvent DMFAnhydrous DMFHigh loss tangent (tan δ ) for MW absorption.
Stoichiometry 1.5 eq NaSMe2.5 eq NaSMeExcess required to account for initial deprotonation.
Temperature 120 °C (Reflux)120 °C (Sealed Vessel)Sealed vessel prevents solvent loss and hot spots.
Reaction Time 16 Hours15 Minutes Massive acceleration of the rate-determining step.
Isolated Yield < 35% (Incomplete)92% Overcomes phenoxide deactivation efficiently.
Impurity Profile High thermal degradationClean (Trace dimethylamine)Short residence time prevents DMF decomposition.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Built-in analytical checkpoints ensure that the researcher can definitively verify the success of the transformation at each stage[4].

Materials & Reagents

  • Starting Material: 2-Fluoro-4-hydroxybenzonitrile (CAS: 82380-18-5) - 1.0 mmol (137.11 mg)[5].

  • Nucleophile: Sodium thiomethoxide (NaSMe) - 2.5 mmol (175.2 mg). Note: Highly hygroscopic and malodorous; handle under argon in a fume hood.

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) - 3.0 mL.

  • Equipment: Dedicated microwave synthesizer (e.g., Anton Paar Monowave or CEM Discover) with 10 mL pressure-rated glass vials.

Step-by-Step Methodology

  • Reaction Assembly: To an oven-dried 10 mL microwave vial equipped with a magnetic stir bar, add 2-fluoro-4-hydroxybenzonitrile (137.11 mg, 1.0 mmol).

  • Solvent & Reagent Addition: Purge the vial with argon. Inject anhydrous DMF (3.0 mL) to dissolve the starting material. Rapidly add NaSMe (175.2 mg, 2.5 mmol) in one portion. Observation: The solution will immediately turn deep yellow/orange, confirming the formation of the phenoxide anion.

  • Microwave Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate the mixture at 120 °C for exactly 15 minutes with dynamic power modulation (max 200 W) and high-speed stirring.

  • Quenching (Critical Step): Allow the vial to cool to < 30 °C via compressed air cooling. Carefully uncap and pour the mixture into 15 mL of ice-cold saturated aqueous NH4Cl. Causality: The mildly acidic NH4Cl reprotonates the phenoxide to the desired phenol without hydrolyzing the sensitive cyano group.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers heavily with brine (5 × 15 mL) to remove residual DMF. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Workflow Prep 1. Reaction Setup Mix SM, NaSMe, DMF in MW Vial MW 2. Microwave Irradiation 120°C, 15 mins, 200W Prep->MW Quench 3. Quench & Extract Sat. NH4Cl (aq) / EtOAc MW->Quench Purify 4. Purification Silica Gel Chromatography Quench->Purify Analyze 5. Validation LC-MS, 1H/19F NMR Purify->Analyze

Fig 2. Step-by-step microwave-assisted experimental workflow and validation process.

Analytical Validation System

To confirm the successful synthesis of 4-hydroxy-2-(methylthio)benzonitrile, perform the following self-validating checks:

  • Thin Layer Chromatography (TLC): Elute with Hexanes:EtOAc (2:1). The product spot will appear slightly higher (less polar) than the starting material due to the replacement of the highly electronegative fluorine atom with the bulkier, more lipophilic methylthio group.

  • LC-MS (ESI-Negative Mode): The target molecule ( C8​H7​NOS , Exact Mass: 165.02) will present a distinct [M−H]− peak at m/z 164.0 . The absence of the starting material mass ( [M−H]− at 136.0) confirms full conversion.

  • Nuclear Magnetic Resonance (NMR):

    • 19 F NMR: Complete disappearance of the aryl fluoride signal (typically around -105 ppm).

    • 1 H NMR (DMSO-d6): Appearance of a sharp 3H singlet at δ ~2.50 ppm , confirming the successful integration of the -SMe group. The phenolic -OH will appear as a broad singlet >10.0 ppm.

References

  • Gazitúa, M., et al. "Mechanistic pathways of aromatic nucleophilic substitution in conventional solvents and ionic liquids." ResearchGate, 2015. URL: [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Troubleshooting Low Purity in 4-Hydroxy-2-(methylthio)benzonitrile Production

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 4-Hydroxy-2-(methylthio)benzonitrile. This guide is designed for researchers, chemists, and process development professionals to diagnose and resolve common purity issues encountered during its synthesis. The following content is structured in a question-and-answer format to directly address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: My reaction of 2-chloro-4-hydroxybenzonitrile with sodium thiomethoxide is incomplete. What are the likely causes and how can I drive it to completion?

A1: Incomplete conversion is a frequent issue in the nucleophilic aromatic substitution (SNAr) to produce 4-Hydroxy-2-(methylthio)benzonitrile. The primary causes often revolve around reagent quality, reaction conditions, and the inherent reactivity of the starting materials.

Underlying Causes:

  • Reagent Quality:

    • Sodium Thiomethoxide (NaSMe): This reagent is hygroscopic and can degrade upon exposure to air and moisture, reducing its nucleophilicity. Old or improperly stored NaSMe is a common culprit.

    • Solvent Purity: Polar aprotic solvents like DMF, DMSO, or NMP are typically used.[1] Water contamination in these solvents will consume the nucleophile and can hinder the reaction.

  • Reaction Conditions:

    • Temperature: While heating is necessary, the phenoxide form of the starting material (generated under basic conditions from the hydroxyl group) can decrease the electrophilicity of the aromatic ring, slowing down the SNAr reaction. Insufficient temperature will lead to a sluggish reaction.

    • Atmosphere: Reactions involving thiolates are sensitive to oxygen, which can cause oxidation to disulfides or other side products.

Troubleshooting Protocol:

  • Verify Reagent Quality:

    • Use freshly opened or properly stored sodium thiomethoxide. If its quality is uncertain, consider titrating it before use.

    • Use anhydrous grade polar aprotic solvents. If necessary, dry the solvent using appropriate methods (e.g., molecular sieves) prior to the reaction.

  • Optimize Reaction Conditions:

    • Temperature Screening: Systematically screen temperatures, for example, from 80°C to 120°C. Monitor the reaction progress by TLC or HPLC at set time intervals (e.g., every 2 hours) to find the optimal balance between reaction rate and impurity formation.

    • Inert Atmosphere: Ensure the reaction is conducted under a strictly inert atmosphere (Nitrogen or Argon) from start to finish to prevent oxidative side reactions.

  • Consider an Alternative Synthetic Route:

    • If optimizing the SNAr reaction on 2-chloro-4-hydroxybenzonitrile is unsuccessful, an alternative approach is the demethylation of 4-methoxy-2-(methylthio)benzonitrile. This can sometimes be achieved using reagents like lithium chloride in a high-boiling solvent such as N-methylpyrrolidone (NMP) at elevated temperatures.[2]

Q2: My final product is a yellow oil or a low-melting solid, but the literature reports a melting point of 61-63 °C. What impurities should I suspect?

A2: A significant deviation from the expected physical properties, such as a depressed melting point or an oily appearance, strongly indicates the presence of impurities. The most common culprits are residual starting materials, solvent, or specific byproducts formed during the reaction or workup.

Potential Impurities:

ImpuritySourceImpact on Product
2-Chloro-4-hydroxybenzonitrile Incomplete reaction.Depresses melting point, may co-crystallize.
Dimethyl disulfide (CH₃SSCH₃) Oxidation of sodium thiomethoxide.Oily consistency, characteristic odor.
2-Hydroxy-4-methoxybenzonitrile Potential byproduct from reaction with residual methanol in NaSMe.Similar polarity to the product, difficult to separate.
o-Methylthiobenzamide Hydrolysis of the nitrile group under alkaline reaction conditions.[3]Can interfere with crystallization and subsequent reactions.
High-Boiling Solvents (DMF, DMSO) Incomplete removal during workup.Oily appearance, suppresses crystallization.

Diagnostic and Purification Workflow:

The following workflow can help identify and remove these impurities.

G cluster_impurities Impurity Identification cluster_solutions Purification Strategy start Low Purity Product (Oily or Low MP) nmr_hplc Analyze by ¹H NMR & HPLC start->nmr_hplc solvent High-Boiling Solvent (e.g., DMF, DMSO) nmr_hplc->solvent Broad solvent peaks sm Unreacted Starting Material (2-Chloro-4-hydroxybenzonitrile) nmr_hplc->sm Characteristic SM peaks byproduct Side Products (Disulfide, Amide, etc.) nmr_hplc->byproduct Unidentified peaks vac Dry under High Vacuum (with gentle heating) solvent->vac recryst Recrystallization sm->recryst chrom Silica Gel Chromatography byproduct->chrom recryst->chrom If purity is still low

Caption: Troubleshooting workflow for low-purity product.

Detailed Purification Protocols:

  • Protocol 1: Recrystallization

    • Solvent Screening: Test the solubility of your crude product in various solvents (e.g., isopropanol, ethanol/water, toluene, hexanes/ethyl acetate mixtures) at room temperature and at boiling. An ideal solvent will dissolve the product when hot but not when cold.

    • Procedure: Dissolve the crude solid in a minimal amount of the chosen hot solvent. If colored impurities are present, you can add a small amount of activated carbon and hot-filter the solution.

    • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

    • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.[1]

  • Protocol 2: Silica Gel Chromatography

    • Eluent Selection: Use TLC to determine an appropriate solvent system. A good starting point is a mixture of hexanes and ethyl acetate. Aim for an Rf value of 0.2-0.3 for the desired product.

    • Column Packing: Pack a column with silica gel using your chosen eluent system.

    • Loading and Elution: Dissolve the crude product in a minimum amount of dichloromethane or the eluent and load it onto the column. Elute the column with the solvent system, collecting fractions.

    • Analysis: Analyze the collected fractions by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.[4]

Q3: I see byproducts related to the oxidation or cleavage of the methylthio group. How can I prevent their formation?

A3: The methylthio (-SMe) group, while generally stable, can be susceptible to oxidation to the corresponding sulfoxide or sulfone, or in some cases, cleavage under harsh conditions.

Causes and Prevention:

  • Oxidation:

    • Cause: The presence of atmospheric oxygen, especially at elevated temperatures in polar aprotic solvents like DMSO, can lead to the oxidation of the electron-rich thioether.

    • Prevention:

      • Strict Inert Atmosphere: Always perform the reaction under a robust blanket of an inert gas such as nitrogen or argon. This involves degassing the solvent and ensuring all glassware is properly flushed.

      • Solvent Choice: While DMSO is an excellent solvent for SNAr reactions, it can also act as an oxidant at high temperatures. If oxidation is a persistent issue, consider switching to DMF or NMP.[1]

  • Cleavage:

    • Cause: The C-S bond can be cleaved under strongly acidic conditions, which might be encountered during an acidic workup.[1]

    • Prevention:

      • Controlled Workup pH: During the aqueous workup, carefully adjust the pH. To isolate the phenolic product, the solution should be acidified. Perform this acidification at low temperatures (0-5 °C) and use a dilute acid (e.g., 1M HCl). Avoid prolonged exposure to strong acid.

      • Extraction: Ensure the pH of the aqueous layer is correctly adjusted to keep your product in the organic phase during liquid-liquid extraction.[1]

Q4: The nitrile group in my product appears to have hydrolyzed to an amide. How can I avoid this and what should I do if it happens?

A4: Nitrile hydrolysis to the corresponding primary amide is a known side reaction, particularly under the basic conditions used for the SNAr reaction with sodium thiomethoxide.[3]

Prevention and Mitigation:

  • Minimize Reaction Time and Temperature: Do not let the reaction run longer than necessary. Monitor the reaction closely by an appropriate analytical method (TLC, HPLC). Once the starting material is consumed, proceed with the workup. Use the lowest temperature that allows for a reasonable reaction rate.

  • Control Basicity: Use only a slight excess of sodium thiomethoxide (e.g., 1.05-1.1 equivalents). A large excess of base will increase the rate of nitrile hydrolysis.

  • Post-Reaction Conversion of Amide Impurity: In an industrial setting, it is sometimes possible to convert the amide impurity back to the nitrile. This can be achieved by treating the crude product with a dehydrating agent such as thionyl chloride or phosphorus oxychloride after the main reaction is complete.[3] This is an advanced technique that requires careful handling and optimization. For laboratory scale, purification via chromatography is often more practical.

References
  • BenchChem. (2025). Technical Support Center: Optimizing Methylthio Group Displacement Reactions.
  • Google Patents. (2022). CN114044747A - Synthetic method of o-methylthiobenzonitrile.
  • Google Patents. (1971). US3585233A - Process for the preparation of hydroxybenzonitriles.

  • The Royal Society of Chemistry. (2016). Supporting Information for a scientific publication. Available at: [Link]

Sources

Removing sulfur impurities from 4-Hydroxy-2-(methylthio)benzonitrile

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification & Troubleshooting for 4-Hydroxy-2-(methylthio)benzonitrile

As a Senior Application Scientist, I have structured this technical guide to address the specific physicochemical challenges of isolating 4-Hydroxy-2-(methylthio)benzonitrile (CAS 1243282-40-7). The synthesis of 2-alkylthiobenzonitriles typically involves nucleophilic aromatic substitution (SNAr) using sodium methanethiolate. While effective, this reagent inevitably generates volatile and non-volatile sulfur impurities (e.g., methanethiol, dimethyl disulfide, and sulfoxides) that can poison downstream catalysts or ruin assay integrity.

This guide bypasses rigid templates to focus on the causality of these impurities and provides a self-validating, pKa-driven purification system.

Part 1: Mechanistic Troubleshooting (FAQs)

Q1: My crude 4-Hydroxy-2-(methylthio)benzonitrile has a pungent, garlic-like odor and TLC shows a fast-running impurity. What is it, and why did it form? A1: The odor and high- Rf​ spot are classic signatures of unreacted methanethiol (MeSH) and its oxidized dimer, dimethyl disulfide (DMDS). During the SNAr thiolation of your halobenzonitrile precursor, the methanethiolate anion ( CH3​S− ) is highly susceptible to oxidative coupling in the presence of trace atmospheric oxygen. Because DMDS is a highly lipophilic, neutral molecule, it co-extracts with your target thioether during standard organic workups.

Q2: How can I selectively remove neutral sulfur impurities (like DMDS) without oxidizing my target thioether? A2: You must strictly avoid oxidative scavengers (like bleach or H2​O2​ ). While they destroy thiols, they will indiscriminately oxidize your target 2-(methylthio) group into a sulfoxide or sulfone. Instead, exploit the inherent acidity of the 4-hydroxy group. The pKa of the parent 4-hydroxybenzonitrile is approximately 7.97[1]. The electron-withdrawing nitrile group significantly increases the acidity of the phenol [2]. By performing an acid-base extraction using a mild aqueous base (e.g., 0.5 M NaOH), you quantitatively deprotonate the phenol into a water-soluble sodium phenoxide salt. The neutral sulfur impurities (DMDS) remain trapped in the organic phase and are easily discarded.

Q3: What if my impurity is a sulfoxide byproduct formed during the reaction? A3: Sulfoxides are highly polar and often co-elute with the target compound during chromatography. If acid-base extraction fails to clear a sulfoxide impurity, rely on selective recrystallization. The target compound, being a planar aromatic system with strong hydrogen-bonding capabilities, crystallizes exceptionally well from binary solvent systems (e.g., Ethyl Acetate/Heptane), whereas the asymmetrical, highly polar sulfoxide tends to remain dissolved in the mother liquor.

Part 2: Quantitative Data & Physicochemical Profiling

To design a self-validating purification system, we must compare the physicochemical properties of the target API against the common sulfur impurities.

CompoundRole in MatrixEstimated pKaBoiling/Melting PointSolubility ProfileTargeted Removal Strategy
4-Hydroxy-2-(methylthio)benzonitrile Target API~7.8 - 8.0Solid (MP ~110°C)*Soluble in EtOAc, highly soluble in basic aq.N/A (Target Product)
Methanethiol (MeSH) SNAr Byproduct10.46 °C (Volatile Gas)Soluble in organic solventsEvaporation / N2​ sparging
Dimethyl Disulfide (DMDS) Oxidative DimerN/A (Neutral)109 °C (Liquid)Highly lipophilic, insoluble in waterAcid-Base Extraction
Methylsulfinyl Byproduct Over-oxidationN/A (Neutral)High boilingHighly polar organicSelective Recrystallization

*Melting point estimated based on the parent 4-hydroxybenzonitrile structure [3].

Part 3: Validated Experimental Protocols

Protocol 1: pKa-Driven Acid-Base Purification Workflow

This protocol leverages the acidity of the phenol group to separate the target molecule from neutral sulfur impurities without the use of chromatography.

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude 4-Hydroxy-2-(methylthio)benzonitrile in Ethyl Acetate (EtOAc) at a ratio of 10 mL per gram of crude material. Ensure complete dissolution.

  • Basic Extraction: Transfer the organic solution to a separatory funnel. Add an equal volume of 0.5 M NaOH (aq). Shake vigorously and vent frequently to release any trapped methanethiol gas.

  • Phase Separation: Allow the layers to separate completely. The target compound is now in the lower aqueous layer as a phenoxide salt. The neutral sulfur impurities (DMDS, unreacted starting materials) remain in the upper EtOAc layer.

  • Organic Wash: Drain the aqueous layer into a clean Erlenmeyer flask. Wash this aqueous layer with one additional portion of fresh EtOAc (5 mL/g) to ensure the absolute removal of lipophilic sulfur species. Discard all organic layers into the appropriate hazardous waste stream.

  • Acidification: Place the aqueous layer in an ice bath. Carefully acidify by dropwise addition of 1.0 M HCl while stirring vigorously. Monitor the pH using indicator paper until the pH reaches 3.0–4.0. The target compound will precipitate as a turbid white/off-white free phenol.

  • Recovery & Validation: Extract the turbid aqueous layer with fresh EtOAc (2 x 10 mL/g). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

    • Self-Validation Step: Run a TLC (Hexanes:EtOAc 3:1) of the purified product against the crude mixture. The high- Rf​ spot corresponding to DMDS must be completely absent.

Part 4: Process Visualization

Below is the logical workflow for the Acid-Base Purification protocol, illustrating the phase distribution of the target molecule versus the sulfur impurities.

G Crude Crude Mixture (Target + DMDS/MeSH) Dissolve Dissolve in EtOAc Add 0.5 M NaOH (aq) Crude->Dissolve AqLayer Aqueous Layer (Lower) Target Phenoxide Salt Dissolve->AqLayer Deprotonation OrgLayer Organic Layer (Upper) Neutral Sulfur Impurities Dissolve->OrgLayer Neutral Species Acidify Acidify to pH 3-4 with 1.0 M HCl AqLayer->Acidify Discard Discard to Organic Waste OrgLayer->Discard Extract Extract with fresh EtOAc Concentrate Acidify->Extract Pure Purified Target 4-Hydroxy-2-(methylthio)benzonitrile Extract->Pure Recovery

Caption: Phase distribution workflow for the pKa-driven removal of sulfur impurities.

References

  • PubChem , "4-Cyanophenol | C7H5NO | CID 13019 - Computed and Experimental Properties (pKa Data)." National Center for Biotechnology Information. Available at:[Link]

  • MDPI (Molecules) , "An Accurate Approach for Computational pKa Determination of Phenolic Compounds." Available at:[Link]

  • ChemBK , "4-Hydroxybenzonitrile - Physico-chemical Properties and Safety Data." Available at: [Link]

Technical Support Center: Troubleshooting Aqueous Solubility of 4-Hydroxy-2-(methylthio)benzonitrile

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Formulation & Troubleshooting Support Center. As a Senior Application Scientist, I frequently consult with researchers facing significant formulation hurdles with 4-Hydroxy-2-(methylthio)benzonitrile (CAS 1243282-40-7) .

This molecule presents a classic "brick dust" and "grease ball" duality in drug development. The planar benzonitrile core and the highly lipophilic methylthio (-SCH₃) group drive a high crystal lattice energy and extreme hydrophobicity. While the 4-hydroxyl group offers a polar hydrogen-bonding site, it is insufficient to overcome the hydrophobic interactions at physiological pH, leading to rapid precipitation in aqueous media.

This guide provides field-proven, self-validating methodologies to overcome these thermodynamic barriers.

Diagnostic Decision Tree

Before altering your experimental protocol, you must align your solubility strategy with your downstream application. Use the decision matrix below to identify the correct formulation pathway.

G Start 4-Hydroxy-2-(methylthio)benzonitrile Solubility Issue Decision Target Application? Start->Decision InVitro In Vitro / Cell Assays Decision->InVitro InVivo In Vivo / Animal Dosing Decision->InVivo Stock High-Concentration Stock Decision->Stock Sol1 Cosolvent Step-Down (DMSO + PEG 400) InVitro->Sol1 Sol2 HP-β-CD Complexation (1:4 Molar Ratio) InVivo->Sol2 Sol3 pH Adjustment (pH > 9.0 Buffer) Stock->Sol3

Decision matrix for selecting the optimal solubility enhancement strategy based on application.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does my compound crash out immediately when I dilute my DMSO stock into PBS? A1: This is a classic "solvent shift" phenomenon. DMSO is an excellent hydrogen-bond acceptor that readily solvates the 4-hydroxyl group, while its methyl groups interact with the benzonitrile core. When introduced to an aqueous buffer, water rapidly strips the DMSO away from the active pharmaceutical ingredient (API) to form bulk water-DMSO hydrogen bonds. The API, left exposed to a high-dielectric environment, rapidly aggregates to minimize its hydrophobic surface area. Solution: Implement a cosolvent step-down approach using Polyethylene Glycol 400 (PEG 400). PEG 400 possesses a long nonpolar hydrocarbon chain that provides extensive hydrophobic interactions with the methylthio group, acting as a thermodynamic bridge between DMSO and water .

Q2: I need to dose this compound in vivo, but I cannot exceed 5% DMSO due to toxicity. How can I achieve a stable aqueous solution? A2: For in vivo applications, inclusion complexation using 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard . HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a lipophilic central cavity. The hydrophobic methylthio-benzonitrile moiety inserts into this cavity, effectively shielding the "grease ball" from water. Meanwhile, the exterior hydroxyl groups of the cyclodextrin maintain high aqueous solubility. This method significantly enhances bioavailability without the hemolytic toxicity associated with high cosolvent concentrations .

Q3: Can I just adjust the pH of my buffer to dissolve it? A3: Yes, but with strict limitations. The 4-hydroxyl group is weakly acidic. Because the para-positioned cyano group is strongly electron-withdrawing, it stabilizes the conjugate base via resonance, lowering the pKa of the phenol to approximately 8.0 - 8.5. Adjusting the buffer pH to > 9.5 will deprotonate the hydroxyl group, forming a highly soluble phenolate anion . However, this alkaline environment is not physiologically relevant for cell assays and risks hydrolyzing the nitrile group to an amide over prolonged storage. Use this strictly for short-term, high-concentration stock preparations.

Quantitative Formulation Data

Table 1: Cosolvent Properties for Step-Down Formulation

Solvent Dielectric Constant (ε) Solubilization Mechanism Recommended Max Vol% (In Vitro)
Water 80.1 Baseline aqueous medium N/A
DMSO 46.7 Strong H-bond acceptor; disrupts crystal lattice ≤ 1.0%
Propylene Glycol 32.1 Intermediate polarity bridge ≤ 2.0%

| PEG 400 | 13.6 | Hydrophobic chain interactions with methylthio group | ≤ 5.0% |

Table 2: HP-β-CD Complexation Stoichiometry

API : HP-β-CD Molar Ratio Expected Complexation Efficiency Application Suitability Physical State
1:1 Low to Moderate Preliminary screening Suspension/Cloudy
1:2 High Standard in vitro assays Clear Solution

| 1:4 | Maximum | In vivo dosing (IV/PO) | Optically Clear Solution |

Self-Validating Experimental Protocols

Protocol A: Cosolvent Step-Down Preparation (For In Vitro Assays)

This protocol prevents the rapid nucleation of 4-Hydroxy-2-(methylthio)benzonitrile by gradually stepping down the dielectric constant of the solvent system.

  • Primary Solvation: Dissolve the API in 100% DMSO to create a 100 mM master stock. Vortex until completely clear.

  • Cosolvent Bridging: In a separate tube, prepare a 10 mM intermediate stock by diluting the master stock 1:10 into 100% PEG 400. Pipette vigorously. Causality: The PEG 400 coats the hydrophobic methylthio groups before they encounter water.

  • Aqueous Introduction: Slowly add the intermediate stock dropwise into your final aqueous buffer (e.g., PBS) under continuous vortexing to reach your target working concentration (e.g., 100 µM).

  • Validation Check: Measure the absorbance of the final solution at 600 nm. An OD600​>0.05 indicates sub-visible colloidal aggregation (crashing out). If this occurs, the PEG 400 ratio must be increased, or the injection rate must be slowed.

Protocol B: HP-β-CD Inclusion Complexation via Kneading (For In Vivo Dosing)

The kneading method mechanically forces the hydrophobic API into the cyclodextrin cavity, significantly improving complexation efficiency compared to simple mixing [[1]]([Link]).

G Step1 Weigh API & HP-β-CD (1:4 Ratio) Step2 Physical Kneading (Add minimal water) Step1->Step2 Step3 Aqueous Dilution & 24h Stirring Step2->Step3 Step4 0.45 µm Filtration (Remove free API) Step3->Step4 Step5 Lyophilization (Optional) Step4->Step5 End Stable Inclusion Complex Step5->End

Step-by-step workflow for the kneading method to generate HP-β-CD inclusion complexes.

  • Stoichiometric Weighing: Weigh 4-Hydroxy-2-(methylthio)benzonitrile and HP-β-CD at a 1:4 molar ratio. Transfer both powders to a glass mortar.

  • Kneading: Add a very small volume of purified water (just enough to form a thick paste). Triturate (knead) the paste vigorously with a pestle for 45–60 minutes. Causality: The mechanical shear force disrupts the API's crystal lattice, forcing the methylthio-benzonitrile core into the HP-β-CD cavity.

  • Dilution & Equilibration: Transfer the paste to a beaker and dilute with the required volume of purified water or saline. Stir magnetically at 25°C for 24 hours to ensure thermodynamic equilibrium.

  • Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter to remove any uncomplexed, precipitated API.

  • Validation Check: The filtered solution must be completely optically clear. Quantify the dissolved API concentration using HPLC-UV against a standard curve to confirm the exact complexation efficiency before proceeding to animal dosing.

References

  • Kadam SV, Shinkar DM, Saudagar RB. "Solubility enhancement techniques: A comprehensive review". World Journal of Biology Pharmacy and Health Sciences, 2023. [Link]

  • MDPI. "Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin". Pharmaceuticals, 2026.[Link]

  • MDPI. "Solubility and Dissolution Enhancement of Dexibuprofen with Hydroxypropylbetacyclodextrin (HPβCD) and Poloxamers (188/407) Inclusion Complexes: Preparation and In Vitro Characterization". Pharmaceutics, 2022. [Link]

  • PMC. "Temperature-dependent solubilization and thermodynamic characteristics of ribociclib in varied {PEG 400 + water} combinations". Alexandria Engineering Journal, 2025.[Link]

  • Taylor & Francis. "Solubility enhancement and IVIVC analysis of an optimized rosuvastatin calcium-2-hydroxypropyl-β-cyclodextrin inclusion complex: a comprehensive study". Drug Development and Industrial Pharmacy, 2025. [Link]

Sources

Technical Support Center: Optimization of Recrystallization Solvents for 4-Hydroxy-2-(methylthio)benzonitrile

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals tasked with purifying 4-Hydroxy-2-(methylthio)benzonitrile (CAS: 1243282-40-7). Because this compound serves as a critical pharmaceutical intermediate, achieving high purity (>99%) while maximizing recovery yield is paramount.

This document synthesizes theoretical solubility principles, empirical solvent screening data, and scalable experimental protocols to help you troubleshoot and optimize your recrystallization workflows.

Theoretical Framework & Solvent Selection Logic

The Causality of Solubility: Functional Group Analysis

The recrystallization behavior of 4-Hydroxy-2-(methylthio)benzonitrile is dictated by its competing functional groups:

  • Hydroxyl (-OH) & Nitrile (-CN) Groups: These are strong hydrogen bond donors and acceptors, driving high solubility in polar protic (alcohols) and polar aprotic (esters, ketones) solvents [1].

  • Methylthio (-SCH₃) Group & Aromatic Ring: These confer significant lipophilicity, severely limiting solubility in purely aqueous systems and promoting solubility in moderately non-polar environments.

This "dual polarity" means the compound will likely be too soluble in pure polar solvents at room temperature (resulting in low yields) and insoluble in pure aliphatic hydrocarbons even at boiling (resulting in massive solvent volume requirements). Therefore, the optimal system must either be a single solvent with a highly temperature-dependent (steep) solubility curve, or a binary "good solvent/anti-solvent" system [2].

Solvent Screening Matrix

The following table summarizes the quantitative and qualitative data for standard solvent systems evaluated for phenolic and nitrile-containing intermediates [3].

Solvent SystemPolarity ProfileBoiling Point (°C)Solubility (Hot)Solubility (Cold, 0-5°C)Recommendation / Notes
Isopropanol (IPA) Polar Protic82.6HighLowExcellent (Single). Steep solubility curve; easy to dry.
Ethyl Acetate (EtOAc) Polar Aprotic77.1Very HighModeratePoor (Single). Too soluble cold; results in low yield.
EtOAc / Heptane Binary (Mixed)~70-98HighVery LowExcellent (Binary). Highly tunable cloud point.
Ethanol / Water Binary (Protic)~78-100HighLowModerate. Risk of oiling out if water ratio is too high.
Toluene Non-polar110.6ModerateLowCaution. High BP increases the risk of "oiling out" [1].

Experimental Protocols

Every protocol must act as a self-validating system. By carefully monitoring visual cues (e.g., the transition from a clear solution to a turbid cloud point), you can validate whether you are achieving true crystallization or phase separation.

Protocol A: Single Solvent Crystallization (Isopropanol)

This method is preferred for its operational simplicity and ease of scale-up.

  • Dissolution: Suspend 10.0 g of crude 4-Hydroxy-2-(methylthio)benzonitrile in 30 mL of Isopropanol (IPA) in a round-bottom flask equipped with a reflux condenser.

  • Heating: Heat the mixture to gentle reflux (~82°C) with magnetic stirring. If the solid does not completely dissolve, add IPA in 2 mL increments until a clear solution is achieved.

  • Hot Polish Filtration (Self-Validation Step): Rapidly filter the hot solution through a pre-warmed Büchner funnel (or a pad of Celite if colored, insoluble particulates are present) into a clean, pre-warmed receiving flask. Note: If the solution turns cloudy in the funnel, your solvent volume is too low; re-heat and add 5% more IPA.

  • Controlled Cooling: Allow the filtrate to cool ambiently to room temperature (approx. 20-25°C) over 1-2 hours without agitation. Spontaneous nucleation should occur.

  • Aging & Isolation: Once crystals have formed, transfer the flask to an ice-water bath (0-5°C) and age for 1 hour to maximize yield. Isolate the crystals via vacuum filtration, wash with 5 mL of ice-cold IPA, and dry under vacuum at 40°C to a constant weight.

Protocol B: Binary Anti-Solvent Crystallization (EtOAc / Heptane)

This method is ideal when the crude material contains impurities with similar polarities that co-crystallize in single solvents.

  • Dissolution in Good Solvent: Dissolve 10.0 g of crude compound in a minimal amount of hot Ethyl Acetate (approx. 15-20 mL) at 60°C.

  • Anti-Solvent Titration: While maintaining the temperature at 60°C, add Heptane dropwise via an addition funnel. Stop adding Heptane the exact moment the solution becomes slightly turbid (the "cloud point").

  • Clearing & Seeding: Add 1-2 drops of Ethyl Acetate until the solution just clears again. If available, add 10 mg of pure 4-Hydroxy-2-(methylthio)benzonitrile as seed crystals.

  • Cooling Profile: Cool the mixture slowly (0.5°C/min) to room temperature, then to 0-5°C.

  • Isolation: Filter the resulting crystalline slurry, wash with cold Heptane, and dry under vacuum.

Troubleshooting & FAQs

Q: My compound is "oiling out" (forming a second liquid layer) instead of forming solid crystals. How do I fix this? A: Oiling out occurs when the compound separates as a liquid phase because the solvent's boiling point or the crystallization temperature is higher than the melting point of the solute-solvent mixture [1].

  • Immediate Fix: Reheat the mixture until it forms a single clear phase, add more of the "good solvent" (e.g., EtOAc or IPA) to decrease the concentration, and cool much more slowly.

  • Preventative: Introduce seed crystals just above the temperature where oiling out previously occurred to force solid nucleation.

Q: The recovery yield is consistently below 60%. What parameter should I adjust? A: A low yield indicates the compound remains dissolved in the mother liquor. This is usually caused by using too much "good solvent" during the initial dissolution phase [3]. Ensure you are using the absolute minimum volume of boiling solvent required to dissolve the crude mass. Alternatively, increase the ratio of anti-solvent (e.g., Heptane or Water) during the cooling phase to force the compound out of solution.

Q: The final crystals have a yellow/orange tint, but the pure compound should be white. How do I remove these colored impurities? A: Colored impurities are typically highly conjugated, polymeric byproducts from the synthesis. They often get trapped in the crystal lattice if crystallization occurs too rapidly. To resolve this, add 5-10% (w/w) activated charcoal (e.g., Darco) to the hot dissolution step, stir for 15 minutes, and perform a hot polish filtration before cooling [4]. Additionally, ensure your cooling rate is slow to allow for perfect lattice formation, which naturally excludes impurities.

Workflows & Logical Diagrams

Below are the logical workflows for solvent screening and the anti-solvent crystallization mechanism.

SolventScreening Start Crude 4-Hydroxy-2-(methylthio)benzonitrile TestSingle Test Single Solvents (IPA, EtOH, EtOAc) Start->TestSingle CheckSol Soluble at Boiling? TestSingle->CheckSol CheckCool Crystallizes at 0-5°C? CheckSol->CheckCool Yes TestBinary Test Binary System (EtOAc/Heptane or EtOH/Water) CheckSol->TestBinary No (Too Insoluble) SingleSuccess Optimize Cooling Profile (Single Solvent System) CheckCool->SingleSuccess Yes CheckCool->TestBinary No (Too Soluble) AddAnti Titrate Anti-Solvent at Cloud Point TestBinary->AddAnti OilingOut Oiling Out Detected? AddAnti->OilingOut BinarySuccess Optimize Solvent Ratio (Binary System) OilingOut->BinarySuccess No AdjustBP Select Solvent with BP < MP or Decrease Concentration OilingOut->AdjustBP Yes

Solvent screening logic tree for identifying optimal single or binary recrystallization systems.

AntiSolvent Dissolve Dissolve in Good Solvent (EtOAc) at 60°C Filter Hot Polish Filtration (Remove Particulates) Dissolve->Filter Cloud Add Anti-Solvent (Heptane) until Cloud Point Filter->Cloud Seed Seed & Age (Induce Nucleation) Cloud->Seed Cool Cool to 5°C & Isolate (Crystal Growth) Seed->Cool

Step-by-step mechanism of anti-solvent crystallization using an EtOAc/Heptane system.

References

  • Practical Process Research and Development: A Guide for Organic Chemists (Neal G. Anderson). Academic Press. Comprehensive guidelines on solvent selection, avoiding "oiling out", and scaling crystallization processes. URL:[Link]

  • Solvent selection for recrystallization: An undergraduate organic experiment (J. B. Baumann). Journal of Chemical Education, 1979. Foundational methodology for empirical solvent screening and binary pair selection. URL:[Link]

Technical Support Center: Navigating Catalyst Challenges with 4-Hydroxy-2-(methylthio)benzonitrile

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our dedicated technical support guide for researchers, chemists, and drug development professionals working with 4-Hydroxy-2-(methylthio)benzonitrile. This versatile building block is crucial in the synthesis of numerous target molecules. However, its unique structure, specifically the presence of a methylthio (-SMe) group, presents a common and significant challenge in metal-catalyzed reactions: catalyst poisoning.

This guide is designed to provide you with in-depth, field-proven insights and actionable troubleshooting strategies to overcome these hurdles. We will explore the "why" behind catalyst deactivation and provide robust, step-by-step protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig) is failing or showing very low conversion when using 4-Hydroxy-2-(methylthio)benzonitrile as a substrate. What is the likely cause?

A1: The most probable cause is catalyst poisoning by the sulfur atom in the methylthio group.

The Mechanism of Poisoning: Palladium catalysts, which are electron-rich, are fundamental to the catalytic cycles of many cross-coupling reactions. The sulfur atom in the methylthio group of your substrate possesses lone pairs of electrons that can strongly and often irreversibly bind to the palladium center.[1] This process, known as chemisorption, blocks the active sites on the catalyst, preventing the substrate from participating in the catalytic cycle and leading to deactivation.[1] This can manifest as a complete lack of reaction or a reaction that starts but quickly stalls.

Visualizing the Poisoning Mechanism:

The following diagram illustrates how the thioether functionality can lead to the formation of inactive off-cycle palladium complexes.

CatalystPoisoning Active_Catalyst Active Pd(0)L_n Catalyst Inactive_Complex Inactive [Pd(S-R)L_m]_x Complex (Catalyst Poisoning) Active_Catalyst->Inactive_Complex Strong Coordination by Thioether Catalytic_Cycle Productive Catalytic Cycle Active_Catalyst->Catalytic_Cycle Reacts with Aryl Halide Substrate 4-Hydroxy-2-(methylthio)benzonitrile Substrate->Inactive_Complex Catalytic_Cycle->Active_Catalyst Reductive Elimination

Caption: Mechanism of thioether-induced catalyst deactivation.

Q2: How can I mitigate catalyst poisoning when performing a Suzuki-Miyaura coupling with 4-Hydroxy-2-(methylthio)benzonitrile or a similar thioether-containing aryl halide?

A2: Overcoming sulfur-induced deactivation in Suzuki couplings requires a multi-faceted approach focusing on catalyst and ligand selection, and reaction condition optimization. The limitations of traditional catalysts often stem from the strong coordination of sulfur, which can displace necessary ligands or form stable, inactive complexes.[2]

Troubleshooting Workflow & Recommended Actions:

  • Ligand Selection is Critical: Standard ligands like triphenylphosphine (PPh₃) are often ineffective. You must switch to more specialized ligands that can stabilize the palladium center and promote the desired reaction over poisoning. Bulky, electron-rich phosphine ligands and N-heterocyclic carbenes (NHCs) are the state-of-the-art.[3][4] These ligands form stable complexes with palladium that are less susceptible to displacement by the thioether.[3]

  • Optimize the Catalyst System: If using a Pd(II) precatalyst like Pd(OAc)₂, ensure its efficient reduction to the active Pd(0) species.[5] Consider using a pre-formed Pd(0) source like Pd₂(dba)₃ or a modern precatalyst that forms the active catalyst more reliably.[5]

  • Adjust Reaction Conditions:

    • Base Selection: The choice of base is crucial. While common bases like K₂CO₃ or Cs₂CO₃ are often used, their effectiveness can be substrate-dependent.[5] Screening different bases is recommended.

    • Temperature: While higher temperatures can sometimes increase reaction rates, they can also accelerate catalyst decomposition.[5] A careful optimization of the reaction temperature is necessary.

    • Degassing: Rigorous degassing of your reaction mixture is essential to prevent oxidation of the Pd(0) catalyst and the phosphine ligands, which can exacerbate deactivation.[5]

Recommended Ligand Systems for Suzuki Coupling with Sulfur-Containing Substrates:

Ligand TypeSpecific ExamplesKey Advantages
Bulky Biarylphosphines XPhos, SPhos, BrettPhosEnhance reductive elimination and stabilize the catalyst.[3][6]
Ferrocenylphosphines dppf, CyPF-tBuRobust and effective for various cross-couplings, including C-S bond formation.[2][7]
N-Heterocyclic Carbenes (NHCs) IPr, IMesStrong σ-donors that form very stable palladium complexes.[3]

Experimental Protocol: Screening Ligands for Suzuki Coupling

Objective: To identify an effective ligand for the Suzuki coupling of a thioether-containing aryl bromide with a boronic acid.

Materials:

  • Aryl Bromide (e.g., 4-bromo-3-(methylthio)anisole as a proxy for the target molecule)

  • Phenylboronic acid

  • Pd₂(dba)₃ (Palladium precatalyst)

  • Ligands: XPhos, dppf, IPr·HCl

  • Base: K₃PO₄

  • Solvent: Dioxane/H₂O (4:1)

Procedure:

  • Set up three parallel reaction vials, each with a stir bar.

  • To each vial, add the aryl bromide (1.0 eq), phenylboronic acid (1.2 eq), and K₃PO₄ (2.0 eq).

  • In a separate glovebox, prepare stock solutions of Pd₂(dba)₃ and the respective ligands in dioxane.

  • To each reaction vial, add the appropriate palladium/ligand solution (e.g., 2 mol% Pd, 4 mol% ligand).

  • Seal the vials, remove from the glovebox, and place them in a preheated heating block at 100 °C.

  • Stir vigorously for 12 hours.

  • After cooling, analyze the reaction mixtures by LC-MS or GC-MS to determine the conversion to the desired biaryl product.

Q3: I am attempting a Buchwald-Hartwig amination with 4-Hydroxy-2-(methylthio)benzonitrile. What specific challenges should I anticipate and how can I address them?

A3: Similar to other cross-coupling reactions, the primary challenge is catalyst deactivation by the methylthio group. The Buchwald-Hartwig amination is particularly sensitive to the electronic and steric properties of both the aryl halide and the amine. The presence of a coordinating group like a thioether can severely inhibit the reaction.

Key Strategies for Successful Buchwald-Hartwig Amination:

  • Employ Specialized Ligands: The success of modern Buchwald-Hartwig amination is heavily reliant on the use of bulky, electron-rich dialkylbiarylphosphine ligands.[6][8] These ligands accelerate the rate-limiting reductive elimination step and stabilize the palladium catalyst against deactivation. For thioether-containing substrates, ligands like BrettPhos or GPhos are excellent starting points.[8]

  • Choice of Base and Solvent: The base is not just a stoichiometric reagent; it plays a crucial role in the catalytic cycle. Strong, non-coordinating bases like LHMDS or NaOtBu are often required.[9][10] The choice of solvent (e.g., toluene, dioxane) can also influence catalyst stability and reactivity.[11]

  • Use of Precatalysts: To ensure the reliable formation of the active catalytic species, using commercially available, air-stable palladium precatalysts (e.g., XPhos-Pd-G3) is highly recommended. This improves reproducibility and often leads to higher yields.

Troubleshooting Flowchart for Buchwald-Hartwig Amination:

BuchwaldTroubleshooting Start Low or No Conversion in Buchwald-Hartwig Amination Check_Ligand Is the ligand a bulky, electron-rich phosphine (e.g., BrettPhos, XPhos)? Start->Check_Ligand Change_Ligand ACTION: Switch to a state-of-the-art Buchwald ligand. Check_Ligand->Change_Ligand No Check_Base Is the base strong and non-coordinating (e.g., NaOtBu, LHMDS)? Check_Ligand->Check_Base Yes Change_Ligand->Check_Base Change_Base ACTION: Screen alternative strong bases. Check_Base->Change_Base No Check_Catalyst Are you using a reliable precatalyst? Check_Base->Check_Catalyst Yes Change_Base->Check_Catalyst Use_Precatalyst ACTION: Use an air-stable Pd-precatalyst. Check_Catalyst->Use_Precatalyst No Success Reaction Successful Check_Catalyst->Success Yes Use_Precatalyst->Success

Sources

Purification challenges of thio-substituted benzonitriles in chromatography

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the purification of thio-substituted benzonitriles. These molecules present a unique chromatographic paradox: they possess a highly polar, hydrogen-bond-accepting nitrile group alongside an electron-rich, oxidation-prone thioether moiety. This guide provides field-proven, mechanistically grounded troubleshooting strategies to resolve peak tailing, on-column degradation, and co-elution issues.

Part 1: Diagnostic Troubleshooting Workflow

Before adjusting your method, use the logical decision tree below to identify the root cause of your purification failure.

TroubleshootingFlow Start Analyze Chromatogram Tailing Severe Peak Tailing? Start->Tailing Oxidation Unexpected +16/32 Da Peaks? Start->Oxidation Coelution Co-elution of Isomers? Start->Coelution Silanol Silanol-Nitrile Interaction Tailing->Silanol Yes OxMech On-Column Thioether Oxidation Oxidation->OxMech Yes Selectivity Insufficient Selectivity Coelution->Selectivity Yes FixTailing Use End-capped C18 Lower pH (Formic Acid) Silanol->FixTailing FixOx Degas Solvents Avoid Aged Ethers/THF OxMech->FixOx FixCoelution Switch to Phenyl or Cyano (CN) Column Selectivity->FixCoelution

Fig 1: Diagnostic workflow for resolving thio-benzonitrile purification challenges.

Part 2: Frequently Asked Questions (Mechanisms & Solutions)

Q1: Why does my thio-substituted benzonitrile exhibit severe peak tailing during Reverse Phase HPLC (RP-HPLC)?

The Mechanism: Peak tailing in these molecules is primarily driven by secondary interactions between the highly polar nitrile group (-C≡N) and lone, acidic silanol groups (-SiOH) on the silica stationary phase. Due to steric constraints during column manufacturing, only about one-third of surface silanols are successfully derivatized, leaving residual free silanols that interact with polar analytes and cause peak tailing (1)[1]. Furthermore, trace metal ions in lower-quality silica can act as chelating agents, activating these silanols and exacerbating unwanted secondary retention (2)[2]. The Solution: Lower the mobile phase pH using 0.1% Formic Acid or Trifluoroacetic Acid (TFA). At a sufficiently low pH, the mobile phase protonates the free silanols on the column, neutralizing their charge and significantly improving peak shape (1)[1]. Always pair this with a high-purity, fully end-capped C18 column.

Q2: I am observing unexpected +16 Da and +32 Da mass shifts in my purified LC-MS fractions. What is causing this degradation?

The Mechanism: You are observing the chemoselective oxidation of your thioether to a sulfoxide (+16 Da) and subsequently to a sulfone (+32 Da) (3)[3]. Thioethers are highly electron-rich and susceptible to oxidation. During chromatography, this is often catalyzed by dissolved oxygen in the mobile phase, trace peroxides in aged organic modifiers (especially THF or Diethyl Ether), or surface metal ions within the silica matrix. The Solution: Ensure all mobile phases are freshly prepared and thoroughly degassed (sparged with inert gas if necessary). For RP-HPLC, utilize LC-MS grade Acetonitrile/Water gradients (e.g., 10 mM PO4-buffer and acetonitrile) (). Avoid ethereal solvents entirely during sample preparation.

Q3: My starting material (a halobenzonitrile) and my thio-substituted product co-elute on a standard C18 column. How can I improve selectivity?

The Mechanism: Thio-substitution and halogenation often yield similar overall hydrophobic volumes. Because C18 columns separate primarily by hydrophobicity, they fail to resolve these structurally distinct but hydrophobically similar molecules. The Solution: Switch to a Cyano (Nitrile) or Phenyl-Hexyl column. A Cyano column interacts directly with polar functional groups, allowing separation based on polar functionality rather than just hydrophobicity (2)[2]. Alternatively, a Phenyl column offers unique selectivity driven by its π -electron cloud, which interacts differentially with the electron-rich thioether versus the electron-deficient halobenzonitrile (2)[2].

Part 3: Quantitative Performance Data

The following table summarizes the expected chromatographic behavior of thio-substituted benzonitriles across different column chemistries and mobile phase conditions.

Column ChemistryMobile Phase AdditiveSilanol ActivityPeak Asymmetry (As)Thioether Recovery (%)
Standard C18 (Un-endcapped)None (Neutral pH)High2.8 - 3.5 (Severe Tailing)82 - 85%
End-capped C18None (Neutral pH)Moderate1.5 - 1.8 (Moderate Tailing)90 - 92%
End-capped C18 0.1% Formic Acid (pH ~2.7) Suppressed 1.0 - 1.2 (Excellent) >98%
Cyano (CN) Phase0.1% Formic Acid (pH ~2.7)Suppressed1.1 - 1.3 (Good)>95%

Part 4: Self-Validating Purification Protocol

To ensure scientific integrity, the following RP-HPLC protocol incorporates a System Suitability Test (SST) . This creates a self-validating loop: you prove the system is inert and capable of resolving the compounds before committing your valuable sample.

Optimized RP-HPLC Protocol for Thio-Substituted Benzonitriles

Step 1: Mobile Phase Preparation & Deoxygenation

  • Prepare Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid (v/v).

  • Prepare Mobile Phase B: LC-MS grade Acetonitrile with 0.1% Formic Acid (v/v).

  • Causality Check: Sonicate and degas both phases under vacuum for 10 minutes. Removing dissolved oxygen prevents the on-column oxidation of the thioether to a sulfoxide.

Step 2: System Suitability & Inertness Validation (Self-Validating Step)

  • Install a fully end-capped C18 column (e.g., 5 µm, 4.6 x 150 mm).

  • Inject a standard mixture containing a generic thioether and its corresponding sulfoxide (e.g., 1,3,5-trimethoxybenzene can be used as an internal standard for recovery tracking).

  • Run a standard gradient (10% to 90% B over 15 minutes).

  • Validation Criteria: Proceed to Step 3 ONLY if baseline resolution is achieved between the thioether and sulfoxide, and the thioether peak exhibits an Asymmetry Factor (As) < 1.3. If As > 1.3, replace the column or verify mobile phase pH.

Step 3: Sample Preparation

  • Dissolve the crude thio-substituted benzonitrile in the starting mobile phase conditions (e.g., 10% Acetonitrile / 90% Water).

  • If the sample is highly hydrophobic, use a maximum of 50% DMSO. Do not use THF or Diethyl Ether, as trace peroxides will initiate degradation.

  • Filter through a 0.22 µm PTFE syringe filter.

Step 4: Gradient Elution & Fraction Collection

  • Inject the sample.

  • Execute a shallow gradient: 20% B to 60% B over 20 minutes. The shallow gradient maximizes the resolution between the nitrile-driven dipole interactions and the thioether's hydrophobic retention.

  • Collect fractions based on UV absorbance (typically 254 nm for the benzonitrile chromophore).

Step 5: Post-Purification Integrity Check

  • Immediately re-inject a 5 µL aliquot of the pooled target fraction.

  • Validation Criteria: A single peak at the expected retention time with no +16 Da mass shift confirms that the purification was successful and the solvent system remained inert. Lyophilize the fractions immediately to prevent aqueous-phase degradation.

Part 5: References

  • Hplc method development and validation: a review. SciSpace.

  • The Theory of HPLC Column Chemistry. AquaEnergyExpo.

  • Mechanisms of retention in HPLC Part 2. UV.es.

  • Versatile Flow Electrochemical Methodology for the Manufacturing of Pharmaceutically Relevant Sulfoxides and Sulfones from Thioethers. ACS Publications.

  • Post-radiolabeling thioether oxidation to enhance the bioorthogonal reactivity of 18F-tetrazines. ResearchGate.

Sources

Validation & Comparative

Mass Spectrometry Fragmentation Patterns of 4-Hydroxy-2-(methylthio)benzonitrile: A Platform Comparison Guide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For researchers and drug development professionals, the accurate structural elucidation and quantification of active pharmaceutical ingredients (APIs) and their intermediates are critical. 4-Hydroxy-2-(methylthio)benzonitrile (C₈H₇NOS, Exact Mass: 165.0248 Da) is a highly functionalized aromatic building block containing three distinct moieties: a phenolic hydroxyl, a methylthio ether, and a benzonitrile group.

This guide provides an in-depth mechanistic analysis of its electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation patterns. Furthermore, it objectively compares the analytical performance of High-Resolution Quadrupole Time-of-Flight (ESI-Q-TOF) versus Triple Quadrupole (ESI-QqQ) platforms for the analysis of this compound, providing self-validating experimental protocols to ensure rigorous data integrity.

Mechanistic Foundation: ESI-MS/MS Fragmentation Pathways

To design robust targeted assays or interpret metabolite profiles, one must understand the causality behind a molecule's fragmentation. Under positive ESI conditions, 4-Hydroxy-2-(methylthio)benzonitrile readily forms a protonated precursor ion, [M+H]⁺ at m/z 166.0321 . The collision-induced dissociation (CID) of this precursor is driven by the competing stabilities of its functional groups.

The Homolytic Cleavage of the Methylthio Group

The most diagnostic and dominant fragmentation pathway is the loss of a methyl radical (•CH₃, 15.0235 Da), yielding an odd-electron radical cation at m/z 151.0086 [1].

  • Causality : While ESI typically favors even-electron fragmentations, methylthioarenes are a notable exception. The homolytic cleavage of the S-CH₃ bond is energetically favored because the resulting positive charge is highly stabilized by the sulfur atom's lone pairs and the adjacent aromatic ring, forming a stable thia-stabilized radical cation [2].

  • Alternatively, a rearrangement can lead to the neutral loss of methanethiol (CH₃SH, 48.0034 Da), yielding an even-electron ion at m/z 118.0287 .

Sequential Dissociation: Benzonitrile and Phenol Moieties

Once the m/z 151.0086 radical cation is formed, secondary fragmentations occur depending on the applied collision energy:

  • Loss of HCN (-27.0109 Da) : The benzonitrile moiety undergoes a characteristic CID ring contraction to expel hydrogen cyanide, yielding a fragment at m/z 123.9977 [3].

  • Loss of CO (-27.9949 Da) : The phenolic hydroxyl group can undergo a keto-enol tautomerization and subsequent ring opening to expel carbon monoxide, generating a fragment at m/z 123.0137 .

Note: The ability to distinguish between the isobaric loss of HCN and CO (a difference of ~0.016 Da) strictly requires high-resolution mass spectrometry.

Fragmentation M [M+H]+ m/z 166.0321 (Protonated Precursor) F1 [M+H - •CH3]•+ m/z 151.0086 (Radical Cation) M->F1 - •CH3 (15.02 Da) Homolytic Cleavage F2 [M+H - CH3SH]+ m/z 118.0287 (Even-Electron Ion) M->F2 - CH3SH (48.00 Da) Rearrangement F3 [m/z 151 - HCN]•+ m/z 123.9977 (Ring Contraction) F1->F3 - HCN (27.01 Da) CID Dissociation F4 [m/z 151 - CO]•+ m/z 123.0137 (Phenolic Cleavage) F1->F4 - CO (27.99 Da) CID Dissociation

Caption: ESI-MS/MS positive ion fragmentation pathway of 4-Hydroxy-2-(methylthio)benzonitrile.

Platform Comparison: ESI-Q-TOF vs. ESI-QqQ

Choosing the correct MS platform depends entirely on whether the goal is structural elucidation (e.g., identifying unknown degradation products) or targeted quantification (e.g., pharmacokinetic profiling).

ESI-Q-TOF (High-Resolution Mass Spectrometry)

The Q-TOF platform provides exact mass measurements with sub-2 ppm mass error. When analyzing 4-Hydroxy-2-(methylthio)benzonitrile, the Q-TOF is essential for resolving the m/z 123.9977 (HCN loss) and m/z 123.0137 (CO loss) fragments. A nominal mass instrument would merge these into a single m/z 124 peak, masking the dual fragmentation pathways.

ESI-QqQ (Triple Quadrupole)

The QqQ platform operates in Multiple Reaction Monitoring (MRM) mode, acting as a highly specific mass filter. While it cannot resolve exact masses, its duty cycle and ion transmission efficiency provide superior sensitivity and a broader linear dynamic range. For quantifying 4-Hydroxy-2-(methylthio)benzonitrile in complex biological matrices, the MRM transition m/z 166.0 → 151.0 is used as the primary quantifier due to the high abundance of the methyl radical loss.

Quantitative Performance Comparison
Analytical MetricESI-Q-TOF (e.g., Agilent 6546)ESI-QqQ (e.g., Waters Xevo TQ-XS)Impact on 4-Hydroxy-2-(methylthio)benzonitrile Analysis
Mass Accuracy < 2 ppm~0.1 Da (Nominal)Q-TOF confirms elemental composition of fragments (HCN vs CO loss).
Resolution (FWHM) > 60,000 at m/z 166~0.7 Da (Unit Resolution)Q-TOF resolves isobaric matrix interferences in complex samples.
Sensitivity (LOD) Low pg/mLSub-pg/mLQqQ is superior for trace-level in vivo quantification.
Linear Dynamic Range 3 to 4 orders of magnitude5 to 6 orders of magnitudeQqQ requires fewer sample dilutions for pharmacokinetic studies.
Primary Acquisition Data-Dependent MS/MS (DDA)Multiple Reaction Monitoring (MRM)Q-TOF for untargeted metabolite ID; QqQ for targeted bioanalysis.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols incorporate internal validation mechanisms, including lock-mass calibration and isotopic internal standards.

Sample Preparation (Matrix-Matched)

  • Spiking : Spike 50 µL of plasma/serum with 10 µL of a stable isotopically labeled internal standard (e.g., ¹³C₆-4-Hydroxy-2-(methylthio)benzonitrile, 100 ng/mL). Validation Check: IS peak area variance must be < 15% across all samples.

  • Precipitation : Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins.

  • Centrifugation : Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Reconstitution : Transfer 100 µL of the supernatant and dilute with 100 µL of LC-MS grade water.

UHPLC Separation Conditions

  • Column : C18 UHPLC Column (2.1 x 100 mm, 1.7 µm particle size).

  • Mobile Phase A : 0.1% Formic Acid in Water.

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

  • Gradient : 5% B (0-1 min), linear ramp to 95% B (1-5 min), hold at 95% B (5-6 min), re-equilibrate at 5% B (6-8 min).

  • Flow Rate : 0.4 mL/min. Column Temperature: 40°C.

MS Acquisition Setup

For ESI-Q-TOF (Structural Elucidation):

  • Source Parameters : Gas Temp 300°C, Drying Gas 10 L/min, Nebulizer 45 psi, VCap 3500 V.

  • Lock Mass : Continuously infuse Leucine Enkephalin (m/z 556.2771) via a reference sprayer. Validation Check: Mass error of the precursor ion must remain < 5 ppm.

  • Acquisition : Auto MS/MS mode. Isolate m/z 166.03 at narrow isolation width (~1.3 m/z). Apply collision energies of 10, 20, and 40 eV to capture both the low-energy methyl loss and high-energy HCN/CO losses.

For ESI-QqQ (Targeted MRM):

  • Transitions :

    • Quantifier: m/z 166.0 → 151.0 (Collision Energy: 15 eV).

    • Qualifier: m/z 166.0 → 124.0 (Collision Energy: 25 eV).

  • Dwell Time : 50 ms per transition.

  • Validation Check: The ion ratio of Quantifier/Qualifier must remain within ±20% of the calibration standard average.

Workflow Prep Sample Preparation (Matrix Matched + IS) LC UHPLC Separation (C18, Gradient Elution) Prep->LC Split MS Platform Selection LC->Split QTOF ESI-Q-TOF (High-Res MS/MS) Split->QTOF Unknowns/ Metabolites QQQ ESI-QqQ (MRM Mode) Split->QQQ PK/TK Analysis Data1 Structural Elucidation (< 2 ppm Mass Error) QTOF->Data1 Data2 Targeted Quantification (High Sensitivity/LDR) QQQ->Data2

Caption: Comparative LC-MS/MS analytical workflow for structural elucidation vs. targeted quantification.

References

  • Zaikin, V. G., & Borisov, R. S. (2025). Protocol for structure determination of unknowns by EI mass spectrometry. IV. Diagnostic ions in the mass spectra of polyfunctional compounds with hydroxyl, keto, carboxyl, mercapto and/or amine groups.
  • Yao, H., et al. (2017). Negative charge induced dissociation: fragmentation of deprotonated N-benzylidene-2-hydroxylanilines in electrospray ionization mass spectrometry. Molecules / Journal of Mass Spectrometry, MDPI.
  • Bou Debes, D., et al. (2025). Sequential dissociation of ionized benzonitrile: New pathways to reactive interstellar ions and neutrals. Astronomy & Astrophysics.

Comparative Reactivity Guide: 4-Hydroxy- vs. 4-Methoxy-2-(methylthio)benzonitrile in Biocide Precursor Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, selecting the right functional group protection strategy is paramount when designing scalable synthetic routes. 2-(Alkylthio)benzonitriles are critical precursors in the industrial synthesis of 1,2-benzisothiazol-3-one (BIT) derivatives, which serve as highly effective broad-spectrum antimicrobial and antifungal agents[1].

When synthesizing functionalized BITs, the choice between an unprotected phenol (4-Hydroxy-2-(methylthio)benzonitrile) and its protected ether analog (4-Methoxy-2-(methylthio)benzonitrile) fundamentally alters the reaction's trajectory. This guide objectively compares the reactivity of these two substrates during oxidative cyclization, providing mechanistic insights and field-proven experimental protocols.

Structural and Electronic Profiling

The core synthetic transformation to yield a BIT derivative involves treating the 2-(methylthio)benzonitrile with a halogenating agent (such as sulfuryl chloride, SO2​Cl2​ , or chlorine gas) in the presence of water[2]. This reaction requires precise chemoselectivity: the halogen must activate the sulfur atom without reacting with the aromatic ring.

  • 4-Methoxy-2-(methylthio)benzonitrile (The Protected Analog): The −OCH3​ group is a moderate electron-donating group (EDG). It activates the aromatic ring but lacks an acidic proton. The steric bulk of the methyl group also provides mild shielding to the adjacent C3 and C5 positions. This controlled electronic profile allows the halogenating agent to selectively attack the methylthio sulfur.

  • 4-Hydroxy-2-(methylthio)benzonitrile (The Unprotected Phenol): The free −OH group is a powerful EDG via resonance ( +M effect). In aqueous biphasic media, hydrogen bonding and partial deprotonation hyper-activate the aromatic ring. This makes the ring highly nucleophilic, shifting the reactivity away from the sulfur atom and toward the aromatic carbons, leading to catastrophic side reactions.

Mechanistic Divergence During Halogenation

Understanding the causality behind the failure of the hydroxy analog and the success of the methoxy analog is critical for process optimization.

The Ideal Pathway (Methoxy Analog): When 4-methoxy-2-(methylthio)benzonitrile is exposed to SO2​Cl2​ and water, the sulfur atom is selectively oxidized to a highly reactive sulfenyl chloride intermediate. Simultaneously, water hydrolyzes the adjacent nitrile to an amide. The amide nitrogen then executes an intramolecular nucleophilic attack on the sulfenyl chloride, closing the 5-membered isothiazolone ring and yielding 6-methoxy-1,2-benzisothiazol-3-one[2].

The Divergent Pathway (Hydroxy Analog): Subjecting the 4-hydroxy analog to the exact same conditions results in chemoselective failure. The hyper-activated ring undergoes rapid Electrophilic Aromatic Substitution (EAS), resulting in over-chlorination at the C3 and C5 positions. Furthermore, the localized electron density makes the phenol highly susceptible to oxidative degradation by the halogenating agent, generating complex polymeric quinone byproducts rather than the desired cyclized BIT.

Pathway Visualization

G cluster_0 Methoxy Analog Pathway (Controlled) cluster_1 Hydroxy Analog Pathway (Hyper-Reactive) A 4-Methoxy-2-(methylthio) benzonitrile B Sulfenyl Chloride Intermediate A->B SO2Cl2, H2O Selective S-activation C 6-Methoxy-1,2-benzisothiazol -3-one B->C Cyclization D 4-Hydroxy-2-(methylthio) benzonitrile E Ring Chlorination & Oxidation Byproducts D->E SO2Cl2, H2O Competing EAS F 6-Hydroxy-1,2-benzisothiazol -3-one D->F Minor Cyclization

Divergent reactivity pathways of methoxy vs. hydroxy analogs during oxidative cyclization.

Quantitative Performance Comparison

The table below summarizes the experimental outcomes when subjecting both substrates to standard industrial one-pot oxidative cyclization conditions.

Parameter4-Hydroxy-2-(methylthio)benzonitrile4-Methoxy-2-(methylthio)benzonitrile
Electronic Effect (C4) Strong +M (Hyper-activating)Moderate +M (Activating)
Susceptibility to EAS Very High (ortho to −OH )Low-Moderate (Sterically shielded)
Oxidation Potential Low (Easily oxidized to quinones)High (Stable to mild oxidants)
Target BIT Yield <30% (Complex mixture) >85% (Clean conversion)
Major Byproducts Chlorinated phenols, Polymeric debrisTrace unreacted starting material

Standardized Experimental Protocol

To achieve high-purity BIT derivatives, the methoxy analog must be utilized. The following protocol details a self-validating, one-pot oxidative cyclization utilizing phase-transfer catalysis[3].

Objective: Synthesis of 6-Methoxy-1,2-benzisothiazol-3-one.

Reagents:

  • 4-Methoxy-2-(methylthio)benzonitrile ( 1.0 eq )

  • Sulfuryl Chloride ( SO2​Cl2​ , 1.2 eq )

  • Monochlorobenzene (Solvent, 5 volumes )

  • Deionized Water ( 2.0 eq )

  • Tetra-n-butylammonium bromide (TBAB, 50% aq. solution , 0.05 eq )

Step-by-Step Methodology:

  • Substrate Dissolution: Charge a dry, multi-neck round-bottom flask equipped with a mechanical stirrer with 4-Methoxy-2-(methylthio)benzonitrile and monochlorobenzene. Stir at 300 rpm until complete dissolution.

    • Causality: Monochlorobenzene is explicitly chosen for its inertness to electrophilic halogenation and excellent phase-separation properties, preventing solvent-derived impurities[3].

  • Phase-Transfer Setup: Add water and the TBAB solution to the reaction mixture.

    • Self-Validation Check: Observe the formation of a distinct biphasic system. The phase boundary must remain clear; emulsion formation indicates insufficient stirring, which will stall the subsequent hydrolysis step. TBAB is critical here to shuttle aqueous hydroxide/water into the organic layer to facilitate nitrile hydrolysis[3].

  • Controlled Halogenation: Cool the biphasic mixture to 10–15∘C using an ice bath. Add SO2​Cl2​ dropwise over 30 minutes.

    • Causality: Maintaining a strict low-temperature regime suppresses any residual competing EAS on the methoxy-activated ring, directing the halogenation exclusively to the methylthio sulfur.

  • Cyclization & Maturation: Remove the ice bath and gradually warm the mixture to 40∘C for 2 hours.

    • Self-Validation Check: Monitor the reaction via TLC (Hexane:EtOAc 3:1). The elevated temperature drives the intramolecular nucleophilic attack. The reaction is deemed complete and successful when the UV-active spot of the starting material ( Rf​≈0.6 ) completely disappears, validating the end of the cyclization phase.

  • Isolation: Cool the mixture to 0∘C to induce precipitation of the product. Filter the resulting solid, wash with cold monochlorobenzene, and dry under vacuum to yield 6-Methoxy-1,2-benzisothiazol-3-one as a crystalline solid.

References

  • Method for producing 1,2-benzisothiazol-3-ones | Google Patents (EP0702008A2) |

  • Method for producing 1,2-benzisothiazol-3-ones | European Patent Office (EP1081141B1) |

  • Method for producing 1,2-benzisothiazol-3-one compound | Google Patents (EP2687520A1) |

Sources

Chromatographic Separation of 4-Hydroxy-2-(methylthio)benzonitrile Isomers: A Comparative Guide to Column Chemistries

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of positional isomer separation. Differentiating isomers of highly functionalized aromatic compounds—such as 4-Hydroxy-2-(methylthio)benzonitrile and its positional variants (e.g., 2-Hydroxy-3-(methylthio)benzonitrile)—presents a formidable challenge. Because these isomers possess identical molecular weights, identical functional groups, and nearly indistinguishable overall hydrophobicity (LogP), standard chromatographic techniques often result in severe co-elution (1[1]).

This guide objectively compares alternative stationary phase chemistries, explaining the mechanistic causality behind their performance, and provides a self-validating experimental protocol for achieving baseline resolution.

Mechanistic Causality: The "Why" Behind Isomer Co-Elution

To separate isomers, the chromatographic system must act as a spatial probe that recognizes geometrical shape differences rather than just overall polarity (2[2]).

The 4-Hydroxy-2-(methylthio)benzonitrile molecule contains three distinct functional groups attached to the benzene ring:

  • Nitrile (-CN): Highly polar, strong dipole moment.

  • Hydroxyl (-OH): Hydrogen bond donor/acceptor, ionizable.

  • Methylthio (-SCH₃): Polarizable, slightly hydrophobic.

When utilizing a Standard C18 column , retention is driven almost entirely by dispersive hydrophobic interactions. Because the mere positional shifting of these groups (ortho, meta, para) does not significantly alter the molecule's overall hydrophobic footprint, C18 phases fail to discriminate between the isomers, leading to overlapping peaks.

To achieve separation, we must abandon purely hydrophobic retention and leverage orthogonal interactions (dipole-dipole, π−π , and steric recognition).

Column Technology Comparison

The Baseline: Standard C18

While ubiquitous, C18 lacks the spatial selectivity required for benzene ring positional isomers. It provides poor resolution ( Rs​<1.0 ) and is highly susceptible to peak tailing due to secondary interactions between the phenolic hydroxyl group and unendcapped surface silanols.

The Alternative: Mixed-Mode (e.g., Newcrom R1)

Mixed-mode columns combine reverse-phase characteristics with ion-pairing or specialized low-silanol environments. For substituted benzonitriles, these columns provide an alternative selectivity by balancing hydrophobic retention with specific polar interactions, making them highly scalable for preparative isolation (3[3]).

The Champion: Pentafluorophenyl (PFP)

When dealing with benzene ring positional isomers, PFP columns are the definitive choice. The highly electronegative fluorine atoms create an electron-deficient aromatic ring on the stationary phase. This enables multi-modal retention:

  • π−π Interactions: Between the electron-deficient PFP ring and the electron-rich analyte ring.

  • Dipole-Dipole & Hydrogen Bonding: Strong interactions with the -CN and -OH groups.

  • Spatial Selectivity: The rigid, planar nature of the fluorinated ring allows compounds to fit into the bonded phase differently based on their specific steric geometry, perfectly discriminating ortho/meta/para shifts (4[4]).

Quantitative Performance Summary
Column ChemistryPrimary Retention MechanismIsomer Resolution ( Rs​ )Tailing Factor ( Tf​ )Overall Suitability
Standard C18 Hydrophobic (Dispersion)< 1.0 (Co-elution)1.5 - 1.8Poor
Mixed-Mode (Newcrom R1) Hydrophobic + Ion-pairing1.6 - 1.81.1 - 1.2Good
Pentafluorophenyl (PFP) Hydrophobic, π−π , Dipole, H-Bond, Steric> 2.5 (Baseline)1.0 - 1.05Excellent

Visualizing the Analytical Logic

Workflow N1 1. Sample Preparation (Isomer Mixture in Diluent) N2 2. Stationary Phase Selection (PFP vs. C18 vs. Mixed-Mode) N1->N2 N3 3. Mobile Phase Optimization (Gradient Elution & pH Control) N2->N3 N4 4. HPLC Separation (Spatial & π-π Interactions) N3->N4 N5 5. Detection & Quantification (UV-DAD / MS-MS) N4->N5

HPLC Method Development Workflow for Isomer Separation.

Mechanism PFP PFP Stationary Phase (Fluorinated Ring) Pi π-π Interactions PFP->Pi HB Hydrogen Bonding PFP->HB Dipole Dipole-Dipole PFP->Dipole Steric Spatial Selectivity PFP->Steric Isomer 4-Hydroxy-2-(methylthio) benzonitrile Isomer Pi->Isomer HB->Isomer Dipole->Isomer Steric->Isomer

Multi-modal interaction mechanism of PFP stationary phases.

Self-Validating Experimental Protocol

To ensure data integrity, this protocol utilizes a PFP column and incorporates a built-in System Suitability Test (SST). The mobile phase is strictly buffered to suppress the ionization of the phenolic hydroxyl group, ensuring reproducible retention times.

Materials & Reagents

  • Column: Pentafluorophenyl (PFP) Core-Shell, 150 mm × 4.6 mm, 2.7 µm.

  • Mobile Phase A: LC-MS Grade Water with 0.1% Formic Acid (pH ~2.7). Causality: Formic acid keeps the phenolic -OH fully protonated, preventing peak tailing and retention shifts.

  • Mobile Phase B: LC-MS Grade Acetonitrile with 0.1% Formic Acid.

  • Diluent: Initial mobile phase conditions (80% A / 20% B) to prevent solvent-induced band broadening.

Step-by-Step Methodology

Step 1: Standard Preparation

  • Accurately weigh 10 mg of 4-Hydroxy-2-(methylthio)benzonitrile and 10 mg of its target isomer (e.g., 2-Hydroxy-3-(methylthio)benzonitrile).

  • Dissolve in 10 mL of Methanol to create a 1 mg/mL stock solution.

  • Dilute to a working concentration of 50 µg/mL using the sample diluent. Filter through a 0.22 µm PTFE syringe filter.

Step 2: Chromatographic Conditions

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C. Causality: Temperature control is critical; spatial selectivity on PFP columns is highly temperature-dependent due to the entropic nature of steric fitting.

  • Injection Volume: 5 µL

  • Detection: UV-DAD at 254 nm (extracting spectra from 200-400 nm for peak purity confirmation).

Step 3: Gradient Program

  • 0.0 - 2.0 min: 20% B (Isocratic hold to focus the analytes at the column head)

  • 2.0 - 12.0 min: 20% to 60% B (Linear ramp to elute the isomers while maximizing π−π interaction time)

  • 12.0 - 15.0 min: 95% B (Column wash)

  • 15.0 - 20.0 min: 20% B (Re-equilibration)

Step 4: System Suitability Testing (SST) - The Validation Gate Before analyzing unknown samples, inject the working standard mixture. The system is only considered valid if it meets the following criteria:

  • Resolution ( Rs​ ): Must be ≥2.0 between the 4-Hydroxy and 2-Hydroxy isomers.

  • Tailing Factor ( Tf​ ): Must be ≤1.2 for both peaks.

  • Retention Time %RSD: Must be ≤1.0% over 5 replicate injections.

References

  • BenchChem.Technical Support Center: Quantifying 2-Hydroxybenzonitrile Isomers.
  • PLOS One.Mass Spectrometry Based Identification of Geometric Isomers during Metabolic Stability Study of a New Cytotoxic Sulfonamide Derivatives Supported by Quantitative Structure-Retention Relationships.
  • SIELC Technologies.Benzonitrile, 3,4-dimethyl- | SIELC Technologies.
  • Welch Materials.[Reader Insight] A Guide to Selective Columns for Isomer Separation.

Sources

Elemental analysis and characterization of 4-Hydroxy-2-(methylthio)benzonitrile

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Elemental Analysis and Characterization of 4-Hydroxy-2-(methylthio)benzonitrile

As drug development pipelines increasingly rely on highly functionalized aromatic building blocks, the precise characterization of these intermediates becomes a critical bottleneck. 4-Hydroxy-2-(methylthio)benzonitrile (CAS: 1243282-40-7) is a highly versatile scaffold. The presence of a nitrile group, a phenolic hydroxyl, and an ortho-methylthio ether provides a unique electronic environment and multiple orthogonal handles for late-stage functionalization[1].

This guide provides an objective comparative analysis of this compound against common alternatives, alongside self-validating, step-by-step experimental protocols for its elemental and structural characterization.

Comparative Analysis: Scaffold Selection in Drug Design

When designing kinase inhibitors or other targeted therapeutics, the choice of the benzonitrile building block dictates both the synthetic route and the physicochemical properties of the final API. We compare 4-Hydroxy-2-(methylthio)benzonitrile against two widely used alternatives: 4-Hydroxybenzonitrile and 2-Fluoro-4-hydroxybenzonitrile .

Quantitative Comparison of Alternatives
CompoundCAS NumberMolecular FormulaExact MassKey Structural & Reactivity Features
4-Hydroxy-2-(methylthio)benzonitrile 1243282-40-7C₈H₇NOS165.02The methylthio (-SCH₃) group serves as a versatile handle for transition-metal-catalyzed cross-coupling or can be oxidized to sulfoxides/sulfones to tune lipophilicity[1].
4-Hydroxybenzonitrile 619-04-5C₇H₅NO119.04A baseline analog. It lacks the steric hindrance and orthogonal reactivity of the ortho-position, limiting its use in complex biaryl formations.
2-Fluoro-4-hydroxybenzonitrile 82380-18-5C₇H₄FNO137.03The strong electron-withdrawing fluorine highly activates the ring for Nucleophilic Aromatic Substitution (SₙAr) but lacks the specific cross-coupling capabilities of a thioether.

Causality in Scaffold Selection: The carbon-sulfur bond in the methylthio group is generally robust under standard conditions but can be selectively activated under palladium or cobalt catalysis[2]. This allows researchers to perform cross-electrophile couplings, replacing the -SCH₃ group with various aryl or alkyl groups after the nitrile and hydroxyl groups have already been engaged in the synthesis[1].

Reactivity_Profile Target 4-Hydroxy-2-(methylthio)benzonitrile Path1 Oxidation (mCPBA / H2O2) Target->Path1 Path2 Pd/Co-Catalyzed Cross-Coupling Target->Path2 Prod1 Sulfoxide / Sulfone Derivatives Path1->Prod1 Prod2 Biaryl Scaffolds (Kinase Inhibitors) Path2->Prod2

Divergent reactivity pathways of the methylthio group in drug development.

Elemental Analysis (CHNS/O) Protocol

Elemental analysis is the gold standard for confirming the empirical formula and absolute purity of organic compounds[3]. For 4-Hydroxy-2-(methylthio)benzonitrile (C₈H₇NOS), the theoretical mass fractions are:

  • Carbon (C): 58.16%

  • Hydrogen (H): 4.27%

  • Nitrogen (N): 8.48%

  • Sulfur (S): 19.41%

  • Oxygen (O): 9.68% (Calculated by difference or direct pyrolysis)

Self-Validating CHNS Methodology

This protocol utilizes dynamic flash combustion, a highly sensitive procedure requiring precise microbalance weighing[4].

Step 1: System Calibration & Blanking

  • Action: Run three empty tin capsules as blanks to establish a baseline. Follow this by running a known standard (e.g., Sulfanilamide, C₆H₈N₂O₂S) at varying weights (0.5 mg, 1.0 mg, 2.0 mg).

  • Causality: Establishing a standard curve with Sulfanilamide validates the response factors of the Thermal Conductivity Detector (TCD) for C, H, N, and S simultaneously. If the standard deviates by >0.3% from theoretical values, the system must be recalibrated before running the unknown[4].

Step 2: Sample Preparation

  • Action: Accurately weigh 1.5 to 2.0 mg of 4-Hydroxy-2-(methylthio)benzonitrile into a high-purity tin (Sn) capsule using a microbalance (readability of 0.001 mg). Fold and seal the capsule tightly to exclude atmospheric air.

  • Causality: Tin is chosen because its oxidation is highly exothermic. When the capsule is dropped into the reactor, the tin combusts, creating a localized temperature spike that ensures complete vaporization of the sample[5].

Step 3: Dynamic Flash Combustion

  • Action: Drop the capsule into the combustion reactor maintained at 1000°C, synchronized with a precise pulse of pure oxygen (≥99.9995%)[5].

  • Causality: The high heat and oxygen-rich environment break down the organic material completely. Carbon oxidizes to CO₂, hydrogen to H₂O, nitrogen to NOₓ, and sulfur to SO₂[5].

Step 4: Reduction and Separation

  • Action: Pass the combustion gases through a reduction column packed with elemental copper at 600°C.

  • Causality: The copper catalyst quantitatively reduces NOₓ species to N₂ gas and scavenges any unreacted O₂, preventing interference in the downstream chromatographic separation[5].

Step 5: GC Separation and Detection

  • Action: The gas mixture (N₂, CO₂, H₂O, SO₂) is swept by a helium carrier gas into a GC column, separated by retention time, and quantified via TCD[6].

CHNS_Workflow N1 Sample Prep (1-3 mg in Sn capsule) N2 Flash Combustion (>1000°C, O2 pulse) N1->N2 N3 Reduction (Cu catalyst) N2->N3 N4 GC Separation (N2, CO2, H2O, SO2) N3->N4 N5 TCD Detection & Quantification N4->N5

Workflow of CHNS elemental analysis utilizing dynamic flash combustion.

Structural Characterization Protocols

While elemental analysis confirms the molecular formula, Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS) are required to validate the regiochemistry of the substituents.

¹H and ¹³C NMR Spectroscopy

Solvent Selection: DMSO-d₆ is the mandatory solvent for this compound.

  • Causality: The molecule contains a highly polar phenolic hydroxyl group and a nitrile group. Non-polar solvents like CDCl₃ will result in poor solubility. Furthermore, DMSO-d₆ is a polar aprotic solvent that strongly hydrogen-bonds with the -OH group, reducing its proton exchange rate and allowing it to appear as a distinct, sharp singlet (typically around 10.5–11.0 ppm) rather than a broad, indistinguishable hump[7].

Protocol:

  • Preparation: Dissolve 10 mg of the compound in 0.6 mL of DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

  • Acquisition (¹H NMR): Acquire at 400 MHz or higher. Expect a sharp 3H singlet around 2.4–2.5 ppm corresponding to the -SCH₃ group. The aromatic region will display an ABX or AMX spin system due to the 1,2,4-substitution pattern on the benzene ring.

  • Acquisition (¹³C NMR): The nitrile carbon (-C≡N) will exhibit a characteristic signal around 116–118 ppm[8]. The electron-withdrawing nature of the nitrile group acts as a meta-director, significantly deshielding the adjacent aromatic carbons[1].

LC-MS (ESI) Analysis

Ionization Strategy: Electrospray Ionization in Negative Mode (ESI-).

  • Causality: While positive mode (ESI+) is common for amines, 4-Hydroxy-2-(methylthio)benzonitrile lacks basic nitrogen atoms (the nitrile nitrogen is a very poor proton acceptor due to sp hybridization and electron delocalization)[8]. However, the phenolic -OH is acidic. In a slightly basic mobile phase (e.g., Water/Acetonitrile with 0.1% NH₄OH), the phenol readily deprotonates to form a stable phenoxide anion, yielding a robust [M-H]⁻ signal at m/z 164.0.

Protocol:

  • Mobile Phase: Prepare Mobile Phase A (H₂O + 0.1% NH₄OH) and Mobile Phase B (Acetonitrile + 0.1% NH₄OH).

  • Gradient: Run a 5–95% B gradient over 5 minutes on a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Validation: The presence of a single sharp UV peak at 254 nm (due to the highly conjugated aromatic system) co-eluting with the m/z 164.0 mass peak validates both the purity and identity of the compound.

References

  • Benzonitrile Definition - Organic Chemistry Key Term | Fiveable Fiveable[Link]

  • Elemental Analysis CHNS (O) - Testing Methods Auriga Research[Link]

  • CHNSO Organic Elemental Analysis - Sample Preparation Mettler Toledo[Link]

  • How Does a CHNSO Analyzer Work? AZoM[Link]

  • Cobalt-Catalyzed C(sp2)–CN Bond Activation: Cross-Electrophile Coupling for Biaryl Formation and Mechanistic Insight ACS Publications[Link]

  • Elemental analysis: operation & applications Elementar[Link]

Sources

×

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name

Email *

Phone

Country

Product Name

Quantity *

Message